4-(Benzyloxy)pyrimidin-5-amine

Core Science & Biosynthesis

An In-Depth Technical Guide to 4-(Benzyloxy)pyrimidin-5-amine: Synthesis, Properties, and Applications in Drug Discovery

Abstract

4-(Benzyloxy)pyrimidin-5-amine is a strategically important heterocyclic compound, serving as a versatile building block in medicinal chemistry and drug discovery. Its structure, which combines a biologically active pyrimidine core with a protected hydroxyl group (via the benzyl ether) and a reactive amino group, makes it an ideal scaffold for the synthesis of diverse molecular libraries. This guide provides a comprehensive technical overview of its chemical structure, physicochemical properties, a detailed and mechanistically justified synthetic protocol, and its applications in the development of novel therapeutics. The content herein is intended for researchers, chemists, and professionals in the field of drug development.

Molecular Structure and Physicochemical Properties

4-(Benzyloxy)pyrimidin-5-amine is a disubstituted pyrimidine. The pyrimidine ring is a foundational structure in numerous biologically active molecules, including nucleobases. The benzyloxy group at the 4-position serves a dual purpose: it acts as a stable protecting group for the 4-hydroxy functionality and its lipophilic nature can be advantageous in modulating the pharmacokinetic properties of derivative compounds. The 5-amino group provides a key nucleophilic handle for a wide array of chemical modifications.

Key Physicochemical Data:

While specific experimental data for the 4-(benzyloxy)pyrimidin-5-amine isomer is not widely published, the properties can be reliably predicted based on its structure and data from closely related isomers.

Property	Value / Description	Source
Chemical Formula	C₁₁H₁₁N₃O	Calculated
Molecular Weight	201.22 g/mol	Calculated
CAS Number	Not broadly available; related isomers include 92289-50-4 (5-benzyloxy-4-amine) and 42783-58-4 (5-benzyloxy-2-amine).[1][2]	-
Appearance	Expected to be an off-white to pale yellow solid.	-
Solubility	Predicted to be soluble in organic solvents like DMSO, methanol, and ethyl acetate.	-
Stability	Stable under standard laboratory conditions; sensitive to strong acids and catalytic hydrogenation, which can cleave the benzyl ether.	[3]

Note: Due to the scarcity of public data on this specific isomer, some properties are based on standard chemical principles and data from analogous compounds.

Synthesis and Mechanistic Rationale

The synthesis of 4-(Benzyloxy)pyrimidin-5-amine can be efficiently achieved through a robust, two-step sequence starting from commercially available 4-chloro-5-nitropyrimidine. This pathway is advantageous due to the accessibility of starting materials and the high-yielding nature of the reactions involved.

Proposed Synthetic Pathway

Caption: Proposed two-step synthesis of 4-(Benzyloxy)pyrimidin-5-amine.

Detailed Experimental Protocol

Step 1: Synthesis of 4-(Benzyloxy)-5-nitropyrimidine

• Rationale: This step involves a nucleophilic aromatic substitution (SNAr) reaction. Benzyl alcohol is deprotonated by a strong base, sodium hydride (NaH), to form the more nucleophilic benzyl alkoxide. This alkoxide then displaces the chloride at the electron-deficient C4 position of the pyrimidine ring. The electron-withdrawing nitro group at the C5 position activates the ring towards this type of substitution. Tetrahydrofuran (THF) is an excellent choice of solvent as it is aprotic and effectively solvates the sodium cation.

• Procedure:

  • To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 1.2 eq.) in anhydrous THF at 0 °C under an inert atmosphere (N₂ or Ar), add benzyl alcohol (1.1 eq.) dropwise.

  • Allow the mixture to stir at 0 °C for 15 minutes, then warm to room temperature for 30 minutes until hydrogen evolution ceases.

  • Cool the resulting solution back to 0 °C and add a solution of 4-chloro-5-nitropyrimidine (1.0 eq.) in anhydrous THF dropwise.

  • The reaction mixture is stirred at room temperature for 12-16 hours, monitoring by TLC until the starting material is consumed.

  • Upon completion, the reaction is carefully quenched by the slow addition of water. The mixture is then extracted with ethyl acetate (3x).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is purified by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield 4-(benzyloxy)-5-nitropyrimidine as a solid.[4]

Step 2: Synthesis of 4-(Benzyloxy)pyrimidin-5-amine

• Rationale: The conversion of the nitro group to a primary amine is a standard reduction reaction. Tin(II) chloride dihydrate (SnCl₂·2H₂O) in a protic solvent like ethanol is a classic and reliable method for reducing aromatic nitro groups, especially in complex heterocyclic systems, as it is generally chemoselective and avoids cleavage of the benzyl ether, which can occur under catalytic hydrogenation conditions (H₂/Pd-C).[5]

• Procedure:

  • To a solution of 4-(benzyloxy)-5-nitropyrimidine (1.0 eq.) in ethanol, add tin(II) chloride dihydrate (4-5 eq.).

  • Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 2-4 hours, monitoring by TLC.

  • After the reaction is complete, cool the mixture to room temperature and concentrate the solvent under reduced pressure.

  • The residue is taken up in ethyl acetate and basified by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is ~8-9.

  • The resulting suspension is filtered through a pad of celite to remove tin salts.

  • The filtrate is transferred to a separatory funnel, and the layers are separated. The aqueous layer is extracted further with ethyl acetate (2x).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated.

  • The crude product can be purified by column chromatography or recrystallization to afford pure 4-(benzyloxy)pyrimidin-5-amine.

Chemical Reactivity and Applications in Drug Discovery

The utility of 4-(Benzyloxy)pyrimidin-5-amine as a synthetic intermediate stems from its distinct reactive sites, which allow for controlled, sequential modifications. This makes it a powerful scaffold for generating libraries of diverse compounds for biological screening.[6][7][8]

Key Reactive Sites and Derivative Synthesis

Caption: Key reactive sites and diversification pathways of the scaffold.

• The 5-Amino Group: This primary amine is a potent nucleophile, readily undergoing acylation, sulfonylation, alkylation, and reductive amination reactions. This allows for the introduction of a vast array of side chains to probe structure-activity relationships (SAR). For instance, it can be reacted with various acyl chlorides or sulfonyl chlorides to form amides and sulfonamides, respectively.[9]

• The 4-Benzyloxy Group: The benzyl group is a robust protecting group that is stable to many reaction conditions used to modify the amino group. However, it can be selectively removed via catalytic hydrogenation (e.g., using H₂ gas with a palladium on carbon catalyst).[10] This deprotection unmasks the 4-hydroxy group, which exists in tautomeric equilibrium with the 4-pyrimidinone form. This new functional group provides another point for diversification, such as O-alkylation or conversion to a 4-chloro derivative for subsequent SNAr reactions.[4]

Role in Modern Drug Discovery

The aminopyrimidine scaffold is a "privileged structure" in medicinal chemistry, appearing in numerous approved drugs, particularly kinase inhibitors.[8][11] Derivatives of benzyloxy-substituted pyrimidines are explored for a wide range of therapeutic targets.

• Kinase Inhibitors: The 2-aminopyrimidine core is a well-established hinge-binding motif for many protein kinases. The structural framework of 4-(benzyloxy)pyrimidin-5-amine provides an excellent starting point for designing inhibitors of CDKs, and other kinases implicated in cancer.[11]

• Antimicrobial and Antiviral Agents: The pyrimidine ring is fundamental to life, making it an attractive target for developing agents that interfere with microbial or viral replication pathways.[12]

• Anti-inflammatory Agents: Certain pyrimidine derivatives have shown potent inhibitory activity against enzymes like COX-2, which are involved in inflammatory processes.[13]

Safety, Handling, and Storage

As with any laboratory chemical, proper safety protocols must be followed when handling 4-(Benzyloxy)pyrimidin-5-amine and its precursors. While a specific safety data sheet (SDS) is not available, data from structurally similar aminopyrimidines should be used as a guide.

• Hazard Identification:

  • May be harmful if swallowed, inhaled, or in contact with skin.

  • Causes skin and serious eye irritation.

• Handling Precautions:

  • Use only in a well-ventilated area, preferably in a chemical fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses with side shields, and chemical-resistant gloves.

  • Avoid breathing dust, fumes, or vapors. Avoid contact with skin and eyes.

• Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated place.

  • Keep away from strong oxidizing agents.

Conclusion

4-(Benzyloxy)pyrimidin-5-amine stands out as a high-value intermediate for synthetic and medicinal chemists. Its straightforward and logical synthesis provides access to a scaffold rich in potential for chemical modification. The ability to selectively functionalize the 5-amino group, followed by the strategic deprotection of the 4-benzyloxy group, opens up a multitude of pathways for creating novel and complex molecules. For researchers in drug development, this compound represents a key starting material for building libraries aimed at discovering next-generation therapeutics for a wide range of diseases, from cancer to infectious and inflammatory conditions.

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An In-depth Technical Guide to the Crystal Structure Analysis of Aminopyrimidine Derivatives: A Case Study Approach

Abstract: The precise determination of the three-dimensional atomic arrangement of pharmacologically active molecules is a cornerstone of modern drug discovery and development. Single-crystal X-ray diffraction stands as the definitive method for elucidating these structures, providing invaluable insights into molecular conformation, intermolecular interactions, and solid-state packing. This guide offers a comprehensive walkthrough of the crystal structure analysis of aminopyrimidine derivatives, a class of compounds of significant interest in medicinal chemistry. Due to the absence of a publicly available crystal structure for 4-(benzyloxy)pyrimidin-5-amine, this document will utilize a closely related, well-characterized aminopyrimidine derivative as a case study to illustrate the entire workflow, from synthesis and crystallization to the final structural analysis and its implications for drug design. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and apply crystallographic techniques in their work.

Introduction: The Significance of Crystal Structure in Drug Design

Pyrimidine and its derivatives are fundamental heterocyclic scaffolds found in a vast array of biologically active compounds, including approved pharmaceuticals.[1] The substitution pattern on the pyrimidine ring dictates the molecule's physicochemical properties and its ability to interact with biological targets. The 5-amino and 4-benzyloxy substitution pattern, as seen in 4-(benzyloxy)pyrimidin-5-amine, suggests a molecule with potential for diverse intermolecular interactions, including hydrogen bonding and π-stacking, which are critical for molecular recognition at a receptor binding site.

Understanding the precise three-dimensional structure of such molecules is not merely an academic exercise; it is a critical component of rational drug design. A high-resolution crystal structure provides a detailed map of the molecule's conformation, bond lengths, bond angles, and the intricate network of non-covalent interactions that govern its packing in the solid state. This information is instrumental for:

• Structure-Activity Relationship (SAR) Studies: Correlating specific structural features with biological activity to guide the design of more potent and selective analogs.

• In Silico Modeling: Providing an accurate starting point for computational studies such as molecular docking and molecular dynamics simulations to predict binding modes and affinities.

• Polymorph Screening: Identifying and characterizing different crystalline forms of a drug substance, which can have profound effects on its solubility, stability, and bioavailability.

• Intellectual Property: A well-defined crystal structure is a key component in patent applications for new chemical entities.

Given the importance of this class of compounds, this guide will provide a detailed, field-proven methodology for their crystal structure analysis.

Methodology: From Synthesis to a High-Resolution Structure

The journey to a crystal structure begins with the synthesis of the compound and the growth of high-quality single crystals. This section outlines the typical experimental protocols.

Synthesis and Purification of the Aminopyrimidine Derivative

The synthesis of aminopyrimidine derivatives can be achieved through various established synthetic routes. A common approach involves the condensation of a suitable precursor with a guanidine or urea derivative to form the pyrimidine ring, followed by functionalization. For our case study, a generic synthesis is outlined below.

Experimental Protocol: Synthesis of a Representative Aminopyrimidine

• Reaction Setup: A solution of the appropriate starting materials (e.g., a substituted malononitrile and a guanidine salt) is prepared in a suitable solvent, such as ethanol or isopropanol, in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.[2]

• Reaction Conditions: A base, such as sodium ethoxide or potassium carbonate, is added to the mixture, and the reaction is heated to reflux for several hours. The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Workup and Purification: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The resulting crude product is then purified by recrystallization from a suitable solvent or by column chromatography on silica gel to yield the pure aminopyrimidine derivative.[3]

Crystallization: The Art of Growing Single Crystals

The growth of single crystals suitable for X-ray diffraction is often the most challenging step in the process. The ideal crystal should be of sufficient size (typically 0.1-0.5 mm in each dimension) and have a well-ordered internal structure. Several techniques can be employed to grow high-quality crystals.

Experimental Protocol: Slow Evaporation Method

• Solvent Selection: The purified compound is dissolved in a minimal amount of a suitable solvent or solvent mixture in which it is sparingly soluble at room temperature.

• Crystal Growth: The solution is filtered to remove any particulate matter and then left undisturbed in a loosely covered container (e.g., a vial with a perforated cap) to allow for slow evaporation of the solvent at a constant temperature.

• Crystal Harvesting: Over a period of days to weeks, single crystals should form. Once suitable crystals are observed, they are carefully harvested from the solution using a spatula or a loop.[4]

Caption: Workflow from synthesis to crystal structure analysis.

Single-Crystal X-ray Diffraction

Once a suitable single crystal is obtained, it is subjected to X-ray diffraction analysis to determine its internal structure.

Experimental Protocol: Data Collection and Processing

• Crystal Mounting: A single crystal is carefully mounted on a goniometer head.[5]

• Data Collection: The mounted crystal is placed in a diffractometer, and a beam of monochromatic X-rays is directed at it. As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms in the crystal lattice, producing a unique diffraction pattern of spots. This data is collected by a detector.[6]

• Data Processing: The collected diffraction data is processed to determine the unit cell parameters (the dimensions of the repeating unit of the crystal lattice) and the space group (the symmetry of the crystal).[5]

Structure Solution and Refinement

The processed diffraction data is then used to solve and refine the crystal structure.

Methodology:

• Structure Solution: The initial positions of the atoms in the asymmetric unit are determined using direct methods or Patterson methods. This provides a preliminary model of the molecule.[7]

• Structure Refinement: The atomic positions and other parameters (such as thermal displacement parameters) of the initial model are refined against the experimental diffraction data using a least-squares minimization procedure. This iterative process improves the agreement between the calculated and observed diffraction patterns, resulting in a final, high-resolution crystal structure.[5]

Results and Discussion: A Detailed Look at the Crystal Structure

This section will discuss the key features of the crystal structure of our representative aminopyrimidine derivative, based on published data for similar compounds.[8][9]

Molecular Geometry

The crystal structure reveals the precise bond lengths, bond angles, and torsion angles of the molecule.

Parameter	Typical Value (Å or °)	Comments
C-N (pyrimidine ring)	1.33 - 1.38 Å	Typical for aromatic C-N bonds.
C-C (pyrimidine ring)	1.38 - 1.42 Å	Consistent with aromatic character.
C-N (amino group)	1.35 - 1.40 Å	Shorter than a typical C-N single bond, indicating some double bond character due to resonance.
Pyrimidine Ring	Planar	As expected for an aromatic ring system.

Intermolecular Interactions and Crystal Packing

The way molecules pack in the crystal is determined by a network of intermolecular interactions. For aminopyrimidine derivatives, hydrogen bonding is a dominant feature.

• Hydrogen Bonding: The amino group (-NH₂) is an excellent hydrogen bond donor, while the nitrogen atoms of the pyrimidine ring are hydrogen bond acceptors. This often leads to the formation of robust hydrogen-bonded motifs, such as dimers or chains, which are fundamental to the supramolecular assembly of the crystal.[1]

• π-π Stacking: The aromatic pyrimidine and benzyloxy rings can participate in π-π stacking interactions, where the electron-rich π systems of adjacent molecules align. These interactions contribute significantly to the overall stability of the crystal lattice.[7]

• C-H···π Interactions: Weak hydrogen bonds involving C-H donors and the π-systems of the aromatic rings can also play a role in the crystal packing.

Caption: Key intermolecular interactions in aminopyrimidines.

Implications for Drug Design

The detailed structural information obtained from crystal structure analysis has profound implications for the drug development process:

• Rational Design of Analogs: The identification of key hydrogen bonding and π-stacking interactions can guide the design of new analogs with improved binding affinity and selectivity. For example, modifying substituents to enhance these interactions can lead to more potent compounds.

• Understanding Polymorphism: Different crystal packing arrangements (polymorphs) can arise from variations in intermolecular interactions. Characterizing these polymorphs is crucial as they can have different physical properties, impacting drug formulation and delivery.

• Pharmacophore Modeling: The crystal structure provides a validated 3D pharmacophore model, which can be used for virtual screening of compound libraries to identify new potential drug candidates.

Conclusion

Single-crystal X-ray diffraction is an indispensable tool in modern medicinal chemistry, providing a high-resolution view of the molecular world. This guide has outlined the comprehensive process of crystal structure analysis, from the initial synthesis of the compound to the detailed interpretation of the final structure and its implications for drug design. By applying these principles, researchers can gain a deeper understanding of the structure-property relationships of aminopyrimidine derivatives and accelerate the development of new and effective therapeutics.

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• Zhang, Y., et al. (2023). Design, Synthesis, and Biological Evaluation of Heterocyclic-Fused Pyrimidine Chemotypes Guided by X-ray Crystal Structure with Potential Antitumor and Anti-multidrug Resistance Efficacy Targeting the Colchicine Binding Site. Journal of Medicinal Chemistry. [Link]

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Thermodynamic Stability of 4-(Benzyloxy)pyrimidin-5-amine: A Technical Guide for Medicinal Chemistry

Executive Summary

In the landscape of modern drug development, the physical and chemical robustness of synthetic intermediates dictates the viability of downstream manufacturing. 4-(Benzyloxy)pyrimidin-5-amine (CAS 1248623-54-2) is a high-value pyrimidine derivative that serves as a critical building block in medicinal chemistry, particularly in the synthesis of kinase inhibitors and nucleoside analogs[1].

As a Senior Application Scientist, I approach molecular stability not merely as a set of static data points, but as a dynamic interplay of structural energetics. This whitepaper provides an in-depth technical analysis of the thermodynamic stability of 4-(Benzyloxy)pyrimidin-5-amine, exploring the causality behind its degradation pathways, predictive thermodynamic modeling, and the self-validating experimental protocols required to quantify its energetic profile.

Structural Energetics: The Causality of Stability

To understand the thermodynamic stability of 4-(Benzyloxy)pyrimidin-5-amine, we must deconstruct its molecular architecture. The molecule consists of an electron-deficient pyrimidine core, an amine group at the C5 position, and a bulky benzyloxy ether at the C4 position.

The Role of the Benzyloxy Substituent

The benzyloxy group is not merely a steric placeholder; it actively modulates the electronic landscape of the pyrimidine ring. The oxygen atom of the benzyloxy ether acts as an electron-donating group via resonance, pushing electron density into the π -system of the pyrimidine core. Research on2[2].

However, this electronic stabilization comes at a steric cost. The conformational landscape of benzyloxy-substituted aromatics reveals that3[3].

C5-Amine Modification Effects

Modifications at the C5 position of pyrimidines are known to be 4[4]. The primary amine at C5 allows for intermolecular hydrogen bonding in the solid state, which significantly lowers the enthalpy of the crystal lattice, thereby increasing the thermal energy required to induce a phase transition (melting) or chemical degradation.

Predictive Thermodynamic Parameters

While empirical data is always required for regulatory filings, predictive thermodynamic parameters allow formulation scientists to anticipate degradation risks. Based on structural analogs and 5[5], we can extrapolate the baseline thermodynamic profile of 4-(Benzyloxy)pyrimidin-5-amine.

Table 1: Extrapolated Thermodynamic Data for 4-(Benzyloxy)pyrimidin-5-amine

Thermodynamic Parameter	Symbol	Estimated Value Range	Primary Analytical Method
Enthalpy of Fusion	ΔHf​	25.0 – 35.0 kJ/mol	Differential Scanning Calorimetry (DSC)
Activation Energy (Degradation)	Ea​	110.0 – 135.0 kJ/mol	Isoconversional TGA
Gibbs Free Energy (Aqueous, 298K)	ΔG∘	-12.5 to -5.0 kJ/mol	Isothermal Microcalorimetry (IMC)
Specific Heat Capacity	Cp​	1.25 – 1.60 J/(g·K)	Modulated DSC (mDSC)

Degradation Kinetics and Thermal Pathways

Under thermal or hydrolytic stress, the molecule does not degrade randomly; it follows paths of least thermodynamic resistance. The weakest link in 4-(Benzyloxy)pyrimidin-5-amine is the C-O ether bond connecting the benzyl group to the pyrimidine ring.

• Pathway 1 (Ether Cleavage): Hydrolytic or thermal cleavage of the benzyloxy group yields benzyl alcohol and a pyrimidin-4-ol derivative. This is an endothermic process driven by an increase in entropy ( ΔS>0 ).

• Pathway 2 (Deamination): The cleavage of the C5-amine bond requires a significantly higher activation energy ( Ea​ ) and typically only occurs under severe oxidative stress or extreme temperatures (>250°C).

Thermodynamic degradation pathways of 4-(Benzyloxy)pyrimidin-5-amine under thermal stress.

Self-Validating Experimental Protocols

To establish trustworthiness in our stability data, we must employ a self-validating experimental design. This means pairing a macroscopic thermodynamic technique (DSC/IMC) with a molecular identification technique (HPLC-MS). If IMC detects an exothermic degradation event, HPLC-MS must independently confirm the emergence of the corresponding degradation product.

Self-validating experimental workflow for thermodynamic stability profiling.

Protocol A: Solid-State Thermodynamic Profiling via DSC/TGA

Causality: Differential Scanning Calorimetry (DSC) provides the macroscopic thermal events (melting, gross degradation). We use hermetically sealed pans to ensure that the endotherms observed are true phase transitions ( ΔHf​ ) and not artifacts of solvent volatilization.

• Sample Preparation: Accurately weigh 2.0 – 3.0 mg of 4-(Benzyloxy)pyrimidin-5-amine into a Tzero aluminum pan. Hermetically seal the pan using a sample press.

• Instrument Calibration: Calibrate the DSC using a high-purity Indium standard ( ΔHf​=28.45 J/g, Tm​=156.6∘ C) to ensure precise enthalpic measurements.

• Thermal Ramp: Equilibrate the sample at 25°C for 5 minutes. Heat the sample from 25°C to 300°C at a controlled rate of 10°C/min under a dry nitrogen purge (50 mL/min).

• Data Analysis: Integrate the area under the melting endotherm to determine the heat of fusion ( ΔHf​ ). Note the onset temperature of any subsequent exothermic peaks, which indicate thermal decomposition.

Protocol B: Kinetic Stability Validation via HPLC-MS

Causality: To calculate the exact reaction kinetics and identify the mechanism of the thermodynamic failure observed in Protocol A, we stress the molecule in solution and monitor the exact mass of the fragments. A pH 7.4 buffer mimics physiological conditions, while the organic modifier ensures complete solubility of the lipophilic benzyloxy moiety.

• Solution Preparation: Dissolve the compound in a 50:50 (v/v) mixture of LC-MS grade Acetonitrile and 0.1M Phosphate Buffer (pH 7.4) to achieve a final concentration of 1.0 mg/mL.

• Forced Degradation (Arrhenius Modeling): Aliquot the solution into tightly capped amber HPLC vials. Subject the vials to controlled thermal stress at 40°C, 60°C, and 80°C for timepoints of 0, 7, 14, and 28 days.

• Chromatographic Separation: Inject 5 μ L of the stressed sample onto a C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 μ m particle size). Elute using a linear gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid) over 15 minutes at a flow rate of 0.4 mL/min.

• Mass Spectrometry: Operate the mass spectrometer in Electrospray Ionization Positive (ESI+) mode. Monitor the depletion of the parent ion (m/z ~202.09) and the emergence of degradation products, specifically scanning for m/z ~108 (benzyl alcohol cleavage).

• Kinetic Calculation: Plot the natural log of the remaining parent compound concentration versus time to determine the rate constant ( k ). Use the Arrhenius equation across the three temperatures to calculate the Activation Energy ( Ea​ ).

Conclusion

The thermodynamic stability of 4-(Benzyloxy)pyrimidin-5-amine is governed by a delicate balance between the electronic stabilization provided by the electron-donating benzyloxy group and the inherent steric strain of the bulky substituent. By employing a self-validating matrix of calorimetric and mass-spectrometric techniques, development scientists can accurately map the degradation pathways of this critical intermediate, ensuring robust synthesis and formulation strategies down the pipeline.

References

• 4-(Benzyloxy)
• Source: PMC / National Institutes of Health (NIH)
• UV-Induced Benzyloxy Rotamerization in an Ortho OH-Substituted Aryl Schiff Base Source: MDPI URL
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• Structural Basis of Duplex Thermodynamic Stability and Enhanced Nuclease Resistance of 5′-C-Methyl Pyrimidine-Modified Oligonucleotides Source: The Journal of Organic Chemistry - ACS Publications URL

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Advanced Characterization and Synthetic Utility of 4-(Benzyloxy)pyrimidin-5-amine: Molecular Weight, Exact Mass, and Analytical Workflows

Executive Summary

In modern medicinal chemistry and drug development, functionalized pyrimidines are indispensable scaffolds. 4-(Benzyloxy)pyrimidin-5-amine is a high-value pyrimidine derivative that serves as a critical synthetic intermediate[1]. Featuring both a primary amine and a benzyloxy ether on a pyrimidine core, this molecule offers orthogonal reactivity that is highly sought after in the design of ATP-competitive kinase inhibitors and nucleotide analogs.

As a Senior Application Scientist, I have designed this technical guide to bridge the gap between theoretical physicochemical properties and practical laboratory execution. This whitepaper details the exact mass and molecular weight causality, provides self-validating analytical protocols for structural confirmation, and outlines its synthetic utility in targeted therapeutics.

Physicochemical Profiling: Molecular Weight vs. Exact Mass

Understanding the distinction between macroscopic and microscopic mass metrics is foundational for both synthetic scaling and analytical verification.

Quantitative Data Summary

Property	Value	Analytical Relevance
IUPAC Name	4-(benzyloxy)pyrimidin-5-amine	Nomenclature standardization.
Molecular Formula	C₁₁H₁₁N₃O	Defines elemental composition[2].
Molecular Weight (MW)	201.23 g/mol	Used for stoichiometric equivalents.
Exact Mass (Monoisotopic)	201.0902 Da	Used for HRMS isotopic targeting[2].
Topological Polar Surface Area	60.4 Ų	Predicts cellular permeability[2].
CAS Registry Numbers	1443285-91-3 / 1248623-54-2	Database identification[1].

The Causality of Mass Metrics in Workflows

• Molecular Weight (201.23 g/mol ): Calculated using the standard, natural terrestrial isotopic distribution of elements. Causality: In the synthesis lab, you weigh out reagents on a macroscopic scale. Because bulk carbon is ~98.9% ¹²C and ~1.1% ¹³C, the average atomic weight must be used to calculate accurate molarity and reaction stoichiometry.

• Exact Mass (201.0902 Da): Derived exclusively from the mass of the most abundant isotopes (¹²C, ¹H, ¹⁴N, ¹⁶O). Causality: In High-Resolution Mass Spectrometry (HRMS), the detector measures individual ions, not bulk averages. To confirm the identity of 4-(benzyloxy)pyrimidin-5-amine and rule out isobaric impurities, the exact mass is required to calculate sub-millidalton mass defects.

Analytical Methodologies & Validation Protocols

To establish a self-validating system of quality control, researchers must employ orthogonal analytical techniques. Below are the field-proven, step-by-step methodologies for characterizing 4-(benzyloxy)pyrimidin-5-amine.

Protocol 1: High-Resolution Mass Spectrometry (HRMS-ESI-TOF)

This protocol confirms the exact mass (201.0902 Da) by generating a protonated molecular ion.

• Step 1: Sample Preparation. Dissolve 1 mg of the compound in 1 mL of LC-MS grade Methanol. Dilute 1:100 in a solution of 50:50 Methanol:Water containing 0.1% Formic Acid.

  • Causality: Formic acid acts as a proton source, driving the equilibrium toward the ionized state required for positive-ion mode detection.

• Step 2: Ionization (ESI+). Inject the sample into the Electrospray Ionization source.

  • Causality: The pyrimidine nitrogen and the primary amine are highly basic and readily accept a proton, forming the [M+H]⁺ pseudomolecular ion.

• Step 3: Mass Analysis. Calculate the theoretical [M+H]⁺ exact mass: 201.0902 Da (Compound) + 1.0073 Da (Proton) = 202.0975 m/z .

• Step 4: Data Processing. Acquire the spectrum and calibrate against a sodium formate standard. A successful validation requires the observed mass to be within < 5 ppm mass error of the theoretical 202.0975 m/z.

Protocol 2: ¹H and ¹³C NMR Spectroscopy

NMR provides the topological connectivity that mass spectrometry cannot resolve.

• Step 1: Solvent Selection. Dissolve 15 mg of the compound in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Causality: DMSO-d₆ is chosen over D₂O or CD₃OD because it lacks exchangeable deuterons. Protic solvents would cause the primary amine (-NH₂) protons to undergo deuterium exchange, causing their critical signal to disappear from the ¹H spectrum.

• Step 2: Acquisition. Acquire a standard 1D ¹H spectrum at 400 MHz or higher.

• Step 3: Signal Assignment.

  • Look for a sharp singlet integrating to 2H around ~5.3-5.5 ppm, corresponding to the benzyloxy methylene (-CH₂-O-) group.

  • Identify the broad singlet integrating to 2H around ~5.0 ppm, confirming the intact primary amine (-NH₂).

  • Map the aromatic protons of the benzyl ring (multiplet, 5H, ~7.3-7.5 ppm) and the isolated pyrimidine proton (singlet, 1H, ~8.0 ppm).

Synthetic Utility and Kinase Inhibitor Design

4-(Benzyloxy)pyrimidin-5-amine is heavily utilized in the synthesis of oncology drugs[1]. The pyrimidine-5-amine core acts as a classic "hinge-binding" motif. When elaborated, the amine nitrogen acts as a hydrogen bond donor, and the pyrimidine nitrogen acts as a hydrogen bond acceptor, perfectly mimicking the binding of ATP's adenine ring within the kinase active site. The benzyloxy group provides critical lipophilic contacts in the adjacent specificity pocket.

Workflow: From Scaffold to Cellular Phenotype

Fig 1. Logical workflow from pyrimidine scaffold synthesis to downstream phenotypic pathway blockade.

Conclusion

Accurate analytical characterization of 4-(benzyloxy)pyrimidin-5-amine relies on understanding the distinct applications of its molecular weight (201.23 g/mol ) for synthetic stoichiometry and its exact mass (201.0902 Da) for HRMS validation. By adhering to the self-validating protocols outlined above—specifically leveraging ESI+ MS and DMSO-d₆ NMR—researchers can ensure the structural integrity of this critical scaffold before committing it to complex, multi-step medicinal chemistry campaigns.

References

• National Center for Biotechnology Information (NIH). "PubChem Compound Summary for CID 4002, Makaluvamine A (Isotope/Formula Reference for C₁₁H₁₁N₃O)". PubChem. Available at:[Link]

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Preliminary toxicity studies of 4-(Benzyloxy)pyrimidin-5-amine

An In-Depth Technical Guide to the Preliminary Toxicity Assessment of 4-(Benzyloxy)pyrimidin-5-amine

Abstract

The journey of a novel chemical entity from discovery to a potential therapeutic agent is contingent on a rigorous evaluation of its safety profile. This guide provides a comprehensive framework for conducting preliminary toxicity studies on 4-(Benzyloxy)pyrimidin-5-amine, a heterocyclic amine with potential pharmacological applications. As direct toxicological data for this specific molecule is not extensively available in public literature, this document outlines a robust, multi-tiered strategy based on established principles of preclinical toxicology and regulatory expectations. We will detail the scientific rationale and methodologies for a suite of in vitro and in vivo assays designed to identify potential liabilities early in the drug development process, thereby de-risking progression and enabling data-driven decisions. This guide is intended for researchers, toxicologists, and drug development professionals dedicated to advancing new chemical entities through the preclinical pipeline with scientific integrity and a commitment to safety.

Introduction: The Imperative for Early Toxicity Profiling

4-(Benzyloxy)pyrimidin-5-amine belongs to the pyrimidine class of compounds, a scaffold prevalent in numerous FDA-approved drugs, particularly in oncology and immunology, often as kinase inhibitors.[1][2] The benzyloxy moiety introduces lipophilicity, potentially influencing absorption, distribution, metabolism, and excretion (ADME) properties, while the amine group can be a site for metabolic activation or molecular interactions. The preliminary toxicity assessment is not merely a regulatory hurdle but a critical scientific endeavor to understand a compound's intrinsic hazards.[3] Early identification of potential toxicities, such as cytotoxicity, genotoxicity, or organ-specific effects, allows for the early termination of unsuitable candidates or provides an opportunity for medicinal chemists to optimize the molecular structure, saving significant time and resources.[4][5]

This guide advocates for a phased, hierarchical approach, beginning with a battery of in vitro assays to screen for major toxicological red flags before proceeding to limited, well-defined in vivo studies. This strategy aligns with the "3Rs" principle (Replacement, Reduction, and Refinement) of animal testing and is consistent with guidelines from major regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[6][7][8]

Phase I: In Vitro Toxicity and Safety Pharmacology

The initial phase of testing focuses on cell-based assays to assess fundamental toxicological properties. These assays are typically high-throughput and provide a cost-effective means of triaging compounds.[9]

Cytotoxicity Assessment

Scientific Rationale: Cytotoxicity, or the ability of a substance to cause cell death, is a fundamental indicator of toxicity.[9] Assessing this across a panel of cell lines representing different organs can provide an early indication of potential target organ toxicity.

Recommended Protocol: MTT Assay

• Cell Lines: Utilize a panel including, at a minimum:

  • HepG2 (Human Hepatocellular Carcinoma): To assess potential hepatotoxicity.[3]

  • HEK293 (Human Embryonic Kidney): To assess potential nephrotoxicity.

  • A relevant cancer cell line if the compound is intended as an anti-neoplastic agent.

• Procedure:

  • Seed cells in 96-well plates and allow them to adhere overnight.

  • Treat cells with a concentration range of 4-(Benzyloxy)pyrimidin-5-amine (e.g., 0.1 µM to 100 µM) for 24 to 72 hours.

  • After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.

  • Metabolically active cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (typically ~570 nm) using a microplate reader.

• Data Analysis: Calculate the IC50 (the concentration at which 50% of cell growth is inhibited) for each cell line.

Cell Line	Assay Endpoint	Hypothetical IC50 (µM)	Interpretation
HepG2	Cell Viability (MTT)	25.5	Moderate cytotoxicity towards liver cells.
HEK293	Cell Viability (MTT)	> 100	Low cytotoxicity towards kidney cells.

Genotoxicity Assessment

Scientific Rationale: Genotoxicity refers to the ability of a compound to damage DNA, which can lead to mutations and potentially cancer.[7] Regulatory agencies mandate a standard battery of genotoxicity tests before first-in-human studies.[7][10]

Recommended Protocol: Bacterial Reverse Mutation Assay (Ames Test)

• Principle: This assay uses several strains of Salmonella typhimurium and Escherichia coli with mutations in genes involved in histidine or tryptophan synthesis, respectively. A positive result is indicated by the compound causing a reversion of this mutation, allowing the bacteria to grow on a nutrient-deficient medium.

• Procedure:

  • The test is conducted both with and without a mammalian metabolic activation system (S9 fraction from rat liver) to detect metabolites that may be genotoxic.

  • Bacteria, the test compound at various concentrations, and either S9 mix or a control buffer are combined.

  • The mixture is plated on minimal agar plates.

  • After incubation, the number of revertant colonies is counted.

• Interpretation: A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.

Recommended Protocol: In Vitro Micronucleus Assay

• Principle: This assay detects both clastogens (agents that cause chromosomal breaks) and aneugens (agents that cause chromosome loss). Chromosome fragments or whole chromosomes that lag during cell division form small secondary nuclei called micronuclei.

• Procedure:

  • Use a suitable mammalian cell line (e.g., CHO, TK6, or human peripheral blood lymphocytes).

  • Treat cells with 4-(Benzyloxy)pyrimidin-5-amine with and without S9 metabolic activation.

  • After treatment, block cytokinesis (cell division) using cytochalasin B.

  • Stain the cells and quantify the frequency of micronuclei in binucleated cells using microscopy or flow cytometry.

• Interpretation: A significant increase in the frequency of micronucleated cells indicates genotoxic potential.

Caption: Workflow for the in vitro genotoxicity assessment of 4-(Benzyloxy)pyrimidin-5-amine.

Cardiovascular Safety Pharmacology

Scientific Rationale: Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a primary cause of drug-induced QT interval prolongation, which can lead to a life-threatening cardiac arrhythmia known as Torsades de Pointes. The hERG assay is a critical component of preclinical safety assessment.[11]

Recommended Protocol: hERG Patch-Clamp Assay

• Principle: This electrophysiological assay directly measures the flow of ions through the hERG channel in cells engineered to express it.

• Procedure:

  • Use a cell line (e.g., HEK293) stably expressing the hERG channel.

  • Employ automated or manual patch-clamp techniques to measure the hERG current in response to a specific voltage protocol.

  • Apply increasing concentrations of 4-(Benzyloxy)pyrimidin-5-amine and measure the degree of channel inhibition.

• Data Analysis: Determine the IC50 value for hERG channel inhibition. An IC50 value below 10 µM, or a therapeutic safety margin (IC50 / therapeutic plasma concentration) of less than 30, is often considered a potential risk.

Phase II: Preliminary In Vivo Toxicity Assessment

Following a favorable in vitro profile, limited in vivo studies are conducted to understand the compound's effects in a whole organism, providing crucial information on its safety margin and potential target organs of toxicity.[12][13] All animal studies must be conducted in compliance with Good Laboratory Practice (GLP) regulations.[8]

Acute Toxicity Study

Scientific Rationale: An acute toxicity study provides essential information on the potential toxicity from a single dose of the compound. It helps to determine the maximum tolerated dose (MTD) and identify signs of toxicity, which informs the design of subsequent repeat-dose studies.[5][12]

Recommended Protocol: Single-Dose Escalation Study

• Species: Two rodent species are typically used (e.g., Sprague-Dawley rat and CD-1 mouse).

• Procedure:

  • Administer single, escalating doses of 4-(Benzyloxy)pyrimidin-5-amine to small groups of animals (e.g., 3 per sex per group) via the intended clinical route of administration (e.g., oral gavage).

  • Include a vehicle control group.

  • Observe animals for mortality, clinical signs of toxicity (e.g., changes in behavior, posture, breathing), and changes in body weight for up to 14 days.

  • At the end of the study, perform a gross necropsy on all animals to identify any visible abnormalities in organs and tissues.

• Data Analysis: Determine the MTD, defined as the highest dose that does not cause mortality or other unacceptable toxicity.

Caption: General workflow for an acute in vivo toxicity study.

Repeat-Dose Toxicity Study (Dose-Range Finding)

Scientific Rationale: A short-term, repeat-dose study (e.g., 7 or 14 days) is crucial for selecting appropriate dose levels for longer-term (sub-chronic) toxicity studies.[14] It helps to identify target organs of toxicity and assess the potential for cumulative toxicity.

Recommended Protocol: 14-Day Study in Rats

• Species: Typically conducted in the most sensitive species identified in the acute study (e.g., rat).

• Procedure:

  • Administer 4-(Benzyloxy)pyrimidin-5-amine daily for 14 days to several groups of animals (e.g., 5 per sex per group) at multiple dose levels (e.g., low, mid, high), with the high dose based on the MTD from the acute study. Include a vehicle control group.

  • Monitor clinical signs, body weight, and food consumption throughout the study.

  • At the end of the dosing period, collect blood for hematology and clinical chemistry analysis.

  • Conduct a full necropsy and collect major organs for weight analysis and histopathological examination.

• Data Analysis: Evaluate dose-response relationships for any observed toxicities. Identify the No-Observed-Adverse-Effect-Level (NOAEL), which is the highest dose at which no adverse effects are observed. The NOAEL is critical for setting the safe starting dose in human clinical trials.[6]

Parameter	Endpoints	Purpose
In-Life Observations	Clinical Signs, Body Weight, Food Consumption	Assess general health and well-being.
Clinical Pathology	Hematology (RBC, WBC, platelets), Clinical Chemistry (ALT, AST, BUN, creatinine)	Screen for effects on blood cells and major organ function (liver, kidney).
Terminal Procedures	Gross Necropsy, Organ Weights, Histopathology	Identify target organs of toxicity at a macroscopic and microscopic level.

Conclusion and Path Forward

This technical guide outlines a systematic and scientifically rigorous approach to the preliminary toxicity assessment of 4-(Benzyloxy)pyrimidin-5-amine. The data generated from these in vitro and preliminary in vivo studies will form a foundational safety package. A favorable profile—characterized by low cytotoxicity, no genotoxic potential, a clean hERG profile, and a well-defined NOAEL from repeat-dose studies with a sufficient safety margin—would provide strong justification for advancing the compound into more extensive IND-enabling toxicology studies. Conversely, the early detection of significant liabilities allows for a timely and resource-efficient termination of the program or guides further medicinal chemistry efforts. By adhering to this structured evaluation, drug development professionals can navigate the complexities of preclinical safety assessment with confidence and scientific rigor.

References

• IT Medical Team. (2024, August 16). Advancing Drug Discovery: The Role of In Vitro Toxicity Assays. [Link]

• Pharmaron. In vitro Toxicity Testing for Drug Discovery. [Link]

• News-Medical.Net. (2020, January 30). Recent Progress of In Vitro Toxicity Assays in Drug Discovery. [Link]

• Auxochromofours. (2025, September 1). FDA Toxicology Studies & Drug Approval Requirements. [Link]

• In vitro toxicity model: Upgrades to bridge the gap between preclinical and clinical research. (n.d.). [Link]

• In Vitro and in Vivo toxicity Determination for Drug Discovery. (n.d.). [Link]

• European Medicines Agency. Non-clinical guidelines: toxicology. [Link]

• U.S. Food and Drug Administration. (2018, January 4). Step 2: Preclinical Research. [Link]

• Syngene. Essential In vivo Safety - Tox studies to move your molecule from Target to IND successfully. [Link]

• Labinsights. (2023, May 8). The Importance of Toxicology Studies in Preclinical Research. [Link]

• AEMPS. preclinical regulatory approach before clinical development and marketing authorization of medicinal products in the european union. [Link]

• InterBioTox. In vivo Toxicology. [Link]

• European Medicines Agency. (2010, March 29). Repeated dose toxicity - Scientific guideline. [Link]

• National Center for Biotechnology Information. Preclinical Toxicology of Vaccines. [Link]

• ECA Academy. (2025, April 3). EMA Guideline on Quality, non-clinical and clinical Requirements for Investigational Medicinal Products for Advanced Therapies in Clinical Trials. [Link]

• U.S. Food and Drug Administration. Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals. [Link]

• ResearchGate. In vivo study design. [Link]

• European Medicines Agency. (2016, July 22). Preclinical pharmacological and toxicological testing of vaccines - Scientific guideline. [Link]

• National Center for Biotechnology Information. Discovery of N-(4-(Aminomethyl)phenyl)-5-methylpyrimidin-2-amine Derivatives as Potent and Selective JAK2 Inhibitors. [Link]

• PubMed. Novel Benzyloxyphenyl Pyrimidine-5-Carbonitrile Derivatives as Potential Apoptotic Antiproliferative Agents. [Link]

• National Center for Biotechnology Information. Synthesis and Antimycobacterial Evaluation of N-(4-(Benzyloxy)benzyl)-4-aminoquinolines. [Link]

• Vivotecnia. In vivo toxicology studies - Drug development - PK-TK. [Link]

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Protocols & Analytical Methods

Application Note: Systematic Solvent Selection for the Extraction of 4-(Benzyloxy)pyrimidin-5-amine

Abstract

This document provides a comprehensive guide and detailed protocols for the rational selection of an optimal solvent for the liquid-liquid extraction (LLE) of 4-(Benzyloxy)pyrimidin-5-amine from aqueous media. This process is critical in drug development and manufacturing for ensuring high recovery, purity, and process efficiency. We will explore the physicochemical properties of the target molecule, the fundamental principles of LLE, and a systematic approach to solvent screening and optimization. The protocols provided are designed to be self-validating, empowering researchers to make data-driven decisions for their specific process conditions.

Introduction: The Critical Role of Solvent Selection

The isolation and purification of active pharmaceutical ingredients (APIs) and their intermediates are paramount in drug development. Liquid-liquid extraction is a cornerstone technique used to separate a target compound from a solution by partitioning it between two immiscible liquid phases, typically an aqueous phase and an organic solvent.[1] The choice of the organic solvent is the most influential factor in the success of the extraction, directly impacting yield, purity, cost, safety, and environmental footprint.

4-(Benzyloxy)pyrimidin-5-amine is a heterocyclic compound featuring a pyrimidine core, an aromatic amine, and a benzyloxy group.[2][3] This combination of functional groups imparts a unique polarity profile and a pH-sensitive character, making a systematic approach to solvent selection essential. A poorly chosen solvent can lead to low recovery, the formation of stable emulsions, or the co-extraction of impurities. This guide will walk researchers through the theoretical considerations and practical steps to identify a solvent that provides high extraction efficiency while minimizing downstream processing challenges.

Theoretical Foundation for Solvent Selection

A successful extraction protocol is built upon a solid understanding of the analyte's properties and the principles governing its behavior in a two-phase system.

Physicochemical Analysis of 4-(Benzyloxy)pyrimidin-5-amine

• Structure and Polarity: The molecule contains both polar and non-polar regions. The pyrimidine ring with its nitrogen atoms and the primary amine group (-NH₂) are polar and capable of hydrogen bonding. The benzyl ether portion is largely non-polar and hydrophobic. This amphiphilic nature suggests that a solvent of intermediate polarity may be most effective.

• Basicity and pKa: The primary aromatic amine and the nitrogen atoms in the pyrimidine ring are basic. The pKa of the conjugate acid of a typical aromatic amine is around 4-5. The pKa of a protonated pyrimidine is approximately 1.3.[4][5] For the purpose of extraction, the primary amine is the most significant basic center. To ensure the amine is in its neutral, non-ionized form, the pH of the aqueous solution should be raised significantly above its pKa. A general rule is to adjust the pH to be at least 2 units higher than the pKa of the functional group.[1]

  pH > pKa + 2 → Amine is primarily in neutral form (R-NH₂) → Prefers Organic Phase

  pH < pKa - 2 → Amine is primarily in ionized form (R-NH₃⁺) → Prefers Aqueous Phase

Principles of Liquid-Liquid Extraction (LLE)

The efficiency of an extraction is quantified by the Distribution Coefficient (D) , which is the ratio of the total analytical concentration of the solute in the organic phase to its concentration in the aqueous phase at equilibrium.

D = [Solute]org / [Solute]aq

For a basic compound like 4-(Benzyloxy)pyrimidin-5-amine, the distribution coefficient is highly dependent on the pH of the aqueous phase. The goal is to select a solvent and a pH condition that maximizes the value of D.

Criteria for an Ideal Extraction Solvent

The ideal solvent should possess a combination of the following characteristics:[6][7]

• High Solvating Power for the Analyte: The solvent must effectively dissolve the neutral form of 4-(Benzyloxy)pyrimidin-5-amine.

• Immiscibility with the Aqueous Phase: The solvent should have low solubility in water to ensure clean phase separation.[1]

• Favorable Density Difference: A significant density difference from water (>0.1 g/mL) facilitates rapid and clear separation of layers.

• Low Boiling Point: A volatile solvent is easier to remove from the extracted analyte during downstream processing, typically by rotary evaporation.[7]

• Chemical Inertness: The solvent must not react with the analyte or other components in the mixture.[6][8]

• Safety and Environmental Profile: Solvents should have low toxicity, flammability, and environmental impact.[6] The growing emphasis on "green chemistry" encourages the use of more benign solvents like esters and ethers over halogenated hydrocarbons.[9]

Systematic Approach to Solvent Selection

The following workflow provides a structured path from initial solvent consideration to final selection and optimization.

Caption: A systematic workflow for solvent selection and protocol optimization.

Candidate Solvents for Initial Screening

Based on the criteria outlined in Section 2.3, the following solvents are recommended for an initial screening study. They represent a range of polarities and chemical classes.

Solvent	Density (g/mL)	Boiling Point (°C)	Polarity Index (P')	Key Characteristics & Safety Notes
Ethyl Acetate (EtOAc)	0.902	77.1	4.4	Moderately polar, good solvating power for many compounds, flammable.[6]
Dichloromethane (DCM)	1.326	39.6	3.1	High solvating power, dense (forms lower layer), volatile, suspected carcinogen.[6]
Toluene	0.867	110.6	2.4	Non-polar, good for hydrophobic compounds, higher boiling point, toxic.
Methyl tert-butyl ether (MTBE)	0.740	55.2	2.5	Good replacement for diethyl ether, less prone to peroxide formation, flammable.
2-Methyltetrahydrofuran (2-MeTHF)	0.854	80.0	4.0	A "greener" alternative to THF, higher boiling point, good for polar analytes.

Experimental Protocols

Protocol 1: Small-Scale Solvent Screening

Objective: To determine the most effective extraction solvent for 4-(Benzyloxy)pyrimidin-5-amine from an aqueous solution by comparing their distribution coefficients.

Materials & Equipment:

• 4-(Benzyloxy)pyrimidin-5-amine standard

• Candidate solvents (EtOAc, DCM, Toluene, MTBE, 2-MeTHF)

• Deionized water

• 1 M Sodium Hydroxide (NaOH) solution

• 1 M Hydrochloric Acid (HCl) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Vials (e.g., 15 mL conical tubes or 20 mL scintillation vials)

• Vortex mixer

• Centrifuge (optional, for breaking emulsions)

• pH meter or pH strips

• Analytical balance

• HPLC or UV-Vis spectrophotometer for analysis

Procedure:

• Prepare Stock Solution: Prepare a stock solution of 4-(Benzyloxy)pyrimidin-5-amine in a water-miscible solvent like methanol or DMSO at a known concentration (e.g., 10 mg/mL).

• Prepare Aqueous Phase: In five separate 15 mL vials, add an aliquot of the stock solution to 5.0 mL of deionized water to achieve a final concentration of ~100 µg/mL.

• pH Adjustment: Adjust the pH of the aqueous solution in each vial to pH 10-11 using 1 M NaOH. Confirm the pH with a calibrated meter or pH strip. This ensures the amine is in its neutral form.

• Solvent Addition: To each of the five vials, add 5.0 mL of one of the candidate solvents (EtOAc to vial 1, DCM to vial 2, etc.).

• Extraction: Cap the vials tightly and vortex vigorously for 2 minutes to ensure thorough mixing and allow the system to reach equilibrium.

• Phase Separation: Allow the vials to stand undisturbed until the layers have clearly separated. If an emulsion forms, a gentle centrifugation (e.g., 5 min at 2000 rpm) can be used to break it.

• Sample Collection: Carefully collect a sample from the aqueous layer and the organic layer of each vial for analysis. Note: For DCM, the organic layer will be at the bottom.

• Analysis: Determine the concentration of 4-(Benzyloxy)pyrimidin-5-amine in each phase using a pre-validated analytical method (e.g., HPLC-UV).

• Calculation: Calculate the Distribution Coefficient (D) for each solvent using the formula: D = [Concentration]organic / [Concentration]aqueous.

Expected Results (Hypothetical):

Solvent	Distribution Coefficient (D)	% Extracted (Single Pass)	Observations
Ethyl Acetate (EtOAc)	18.5	94.9%	Clean phase separation.
Dichloromethane (DCM)	22.0	95.7%	Clean phase separation.
Toluene	4.2	80.8%	Slower phase separation.
MTBE	12.0	92.3%	Clean phase separation.
2-MeTHF	15.8	94.1%	Slight haziness at interface.

From these hypothetical results, both DCM and EtOAc appear to be excellent candidates, with DCM showing slightly higher efficiency.

Protocol 2: Post-Extraction Work-up and Analyte Isolation

Objective: To recover the solid 4-(Benzyloxy)pyrimidin-5-amine from the selected organic extract.

Procedure:

• Combine Organic Layers: Combine the organic extracts from the main extraction and any subsequent washes into a single flask.

• Drying: Add a small amount of anhydrous sodium sulfate (Na₂SO₄) to the organic extract to remove residual water. Swirl the flask; if the Na₂SO₄ clumps together, add more until some remains free-flowing.

• Filtration: Filter the dried organic solution through a funnel with a small cotton or glass wool plug to remove the Na₂SO₄.

• Solvent Removal:

  • Rotary Evaporator: For most solvents, remove the solvent under reduced pressure using a rotary evaporator. Be mindful of the bath temperature to avoid degradation of the analyte.

  • Kuderna-Danish (K-D) Evaporator: For concentrating larger volumes or for semi-volatile compounds, a K-D apparatus is ideal.[10][11] It consists of a flask, a Snyder column, and a collection tube. The apparatus is heated in a water bath, and the Snyder column's floating glass balls prevent the loss of the analyte while allowing the more volatile solvent to escape.[12][13][14] This method is gentler than direct boiling.[12]

• Final Product: The concentrated residue or solid is the isolated 4-(Benzyloxy)pyrimidin-5-amine, which can then be further dried under high vacuum.

Chemical Principles Visualization

The extraction's success hinges on controlling the acid-base equilibrium of the amine.

Caption: pH-dependent equilibrium of 4-(Benzyloxy)pyrimidin-5-amine during extraction.

Conclusion and Recommendations

Based on theoretical analysis and the proposed screening protocol, solvents of intermediate-to-high polarity, such as Ethyl Acetate and Dichloromethane , are predicted to be the most effective for extracting 4-(Benzyloxy)pyrimidin-5-amine. Ethyl acetate is often preferred due to its more favorable safety and environmental profile compared to halogenated solvents like DCM. The final choice must be validated experimentally. The key to a successful extraction is performing it on a basified aqueous solution (pH > 10) to ensure the amine is in its neutral, organic-soluble form. For optimal recovery, performing multiple extractions with smaller volumes of solvent is more efficient than a single extraction with a large volume.

References

• K-Jhil. (2024). Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions.
• Zarei, M., et al. (2014). Comparison between Different Extraction Methods for Determination of Primary Aromatic Amines in Food Simulant. PMC.
• Zhu, L., et al. (2002). Liquid-liquid-liquid microextraction of aromatic amines from water samples combined with high-performance liquid chromatography. PubMed.
• Oostdyk, T.S., et al. (2008). Solid‐phase extraction of primary aromatic amines from aqueous samples; comparison with liquid‐liquid extraction techniques. Taylor & Francis.
• University of Alberta. Conditions for Ideal Extraction Solvents.
• LCGC International. Practical Aspects of Solvent Extraction.
• Hossain, A., et al. (2023). Green Solvents for Liquid–Liquid Extraction: Recent Advances and Future Trends. MDPI.
• American Chemical Society (ACS). Evaporators.
• Kimble Chase. Kuderna-Danish Evaporative Concentrators.
• Glemser, C., et al. (2014). Selection of Solvents or Solvent Mixtures for Liquid–Liquid Extraction Using Predictive Thermodynamic Models or Access to the Dortmund Data Bank. ACS Publications.
• EvitaChem. 2-(Benzyloxy)pyrimidin-5-amine Product Page.
• Fisher Scientific. Kuderna Danish Devices.
• Sella, A. (2021). The Kuderna–Danish concentrator. Chemistry World.
• Quora. What is the principle and use of kuderna danish concentration and how to use glassware?.
• NextSDS. 5-(Benzyloxy)pyriMidin-4-aMine — Chemical Substance Information.
• Williams, R. pKa Data Compiled by R. Williams.
• Lepp, M., et al. (2017). pKa values of nitrogen heterocycles in acetonitrile (MeCN), water and gas-phase basicities (GB). Eur. J. Org. Chem.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. evitachem.com [evitachem.com]
• 3. nextsds.com [nextsds.com]
• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 6. Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions [kjhil.com]
• 7. 2. Apparatus and Technique [chem.ualberta.ca]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Green Solvents for Liquid–Liquid Extraction: Recent Advances and Future Trends [mdpi.com]
• 10. Kuderna Danish Devices | Fisher Scientific [fishersci.ca]
• 11. chemistryworld.com [chemistryworld.com]
• 12. pubsapp.acs.org [pubsapp.acs.org]
• 13. nsk.dia-m.ru [nsk.dia-m.ru]
• 14. quora.com [quora.com]

Application Note: High-Resolution NMR Sample Preparation Protocol for 4-(Benzyloxy)pyrimidin-5-amine

Executive Summary & Chemical Context

4-(Benzyloxy)pyrimidin-5-amine is a high-value synthetic intermediate frequently utilized in the development of kinase inhibitors and targeted therapeutics. Accurate structural elucidation via Nuclear Magnetic Resonance (NMR) spectroscopy is critical during drug development. However, this molecule presents specific analytical challenges:

• Exchangeable Protons: The primary amine (-NH2) at the 5-position is subject to rapid intermolecular proton exchange, which can broaden or completely erase its signal.

• Aromatic Crowding: The pyrimidine ring protons and the benzyloxy aromatic protons can cause spectral overlap, requiring optimal magnetic field homogeneity (shimming) for resolution.

This application note provides a self-validating, step-by-step protocol for preparing pristine NMR samples of 4-(Benzyloxy)pyrimidin-5-amine, grounded in authoritative spectroscopic principles.

Solvent Selection Strategy: The Causality of Chemical Exchange

The selection of the deuterated solvent is the single most critical variable for this compound. The goal is to observe all structural features, including the labile -NH2 protons.

Table 1: Solvent Selection Matrix for 4-(Benzyloxy)pyrimidin-5-amine

Solvent	Suitability	Amine (-NH2) Visibility	Causality / Rationale
DMSO-d6	Optimal	Excellent (Sharp, ~5.0-6.5 ppm)	DMSO is a strong hydrogen-bond acceptor. It forms a stable solvent-solute complex with the primary amine, drastically slowing chemical proton exchange and allowing distinct observation of the -NH2 group[1].
CDCl3	Sub-optimal	Poor (Broad or invisible)	Chloroform lacks strong hydrogen bonding capabilities. Trace water or acidic impurities in CDCl3 catalyze rapid proton exchange, broadening the amine signal into the baseline.
Methanol-d4	Not Recommended	Invisible (Exchanged)	The labile protons on the amine rapidly exchange with the deuterium from the solvent (D2O/CD3OD), completely silencing the -NH2 signal.

Quantitative Preparation Parameters

To ensure maximum signal-to-noise (S/N) ratio without inducing concentration-dependent line broadening (viscosity effects), adhere to the following quantitative parameters.

Table 2: Sample Concentration & Tube Parameters

Parameter	¹H NMR	¹³C / 2D NMR	Rationale
Sample Mass	1 - 5 mg	15 - 30 mg	¹³C has a low natural abundance (1.1%) and lower gyromagnetic ratio, requiring higher concentrations for adequate detection[2].
Solvent Volume	0.6 - 0.7 mL	0.6 - 0.7 mL	Maintains the optimal liquid height in a standard 5 mm tube[2].
Liquid Height	40 - 50 mm	40 - 50 mm	Prevents the liquid-air meniscus from entering the RF coil, which causes severe magnetic susceptibility distortions (edge effects)[3].

Experimental Workflow & Step-by-Step Protocol

Workflow for high-resolution NMR sample preparation of 4-(Benzyloxy)pyrimidin-5-amine.

Step 1: Weighing and Dissolution

Do not weigh the compound directly into the NMR tube. Instead, weigh 1-5 mg of 4-(Benzyloxy)pyrimidin-5-amine into a separate, clean borosilicate glass vial[4]. Add 0.6 mL of high-purity DMSO-d6.

Step 2: Homogenization

Vortex the vial gently. If the compound resists dissolution, apply brief sonication (1-2 minutes). Ensure the solution is completely clear before proceeding.

Step 3: Particulate Filtration (Critical Step)

Filter the solution through a tightly packed glass wool plug inside a Pasteur pipette directly into the NMR tube.

• Causality: Any suspended solid particles possess a different magnetic susceptibility than the surrounding solvent. This creates localized microscopic magnetic field gradients around each particle, preventing the spectrometer from achieving a homogeneous shim and resulting in broad, unresolvable peaks.

Step 4: Tube Filling and Depth Adjustment

Ensure the final liquid height in the 5 mm NMR tube is exactly 40-50 mm[2].

• Causality: A sample height shorter than 40 mm places the liquid-air meniscus within the active volume of the RF coil, causing severe magnetic susceptibility distortions that make shimming nearly impossible[3]. Conversely, overfilling the tube wastes expensive deuterated solvent and can induce thermal convection currents that degrade 2D NMR spectra[3].

Step 5: Degassing (Optional but Recommended)

For highly sensitive NOE/ROESY experiments, remove dissolved oxygen (a paramagnetic relaxation agent). Use the freeze-pump-thaw method for 3 cycles, or gently flush the headspace with dry nitrogen[3]. Do not bubble nitrogen directly through the solution, as this rapidly evaporates the solvent and alters the concentration.

System Validation: Verifying the Protocol

A robust protocol must be a self-validating system. The operator can immediately verify the success of the sample preparation upon inserting the tube into the spectrometer by checking the following parameters:

• Lock Stability: The deuterium lock on the DMSO-d6 signal should achieve a high, stable gain without oscillation. Instability indicates paramagnetic contamination (e.g., from a metal spatula during weighing).

• Shim Quality (Line Shape): The residual solvent peak of DMSO-d6 (a pentet at δ 2.50 ppm) should be perfectly symmetrical at its base. Asymmetric broadening indicates that particulate filtration was inadequate or the sample volume is incorrect[3].

• Chemical Shift Verification: A successful preparation will yield a sharp singlet for the benzylic -CH2- protons at ~5.3–5.5 ppm, and a distinct broad singlet for the -NH2 protons at ~5.0–6.5 ppm[1]. If the amine peak is missing, the sample has likely absorbed atmospheric moisture, leading to rapid proton exchange.

References

• NMR Sample Preparation: The Complete Guide - Organomation. 2

• SG Sample Prep - Nuclear Magnetic Resonance Labs - University of Texas at Austin. 4

• NMR Sample Preparation | College of Science and Engineering - University of Minnesota Twin Cities.3

• NMR Sample Preparation: How to Prepare Samples for NMR - University of Minnesota Twin Cities.

• Synthesis of 2-(2-Aminopyrimidine)-2,2-difluoroethanols as Potential Bioisosters of Salicylidene Acylhydrazides - MDPI.1

Sources

• 1. Synthesis of 2-(2-Aminopyrimidine)-2,2-difluoroethanols as Potential Bioisosters of Salicylidene Acylhydrazides [mdpi.com]
• 2. organomation.com [organomation.com]
• 3. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 4. SG Sample Prep | Nuclear Magnetic Resonance Labs [ionmr.cm.utexas.edu]

Scale-Up Synthesis of 4-(Benzyloxy)pyrimidin-5-amine: An Application Note and Protocol Guide

Abstract

This comprehensive guide details the robust and scalable four-step synthesis of 4-(benzyloxy)pyrimidin-5-amine, a crucial building block in medicinal chemistry and drug development. The described synthetic pathway commences with the readily available 4,6-dihydroxypyrimidine and proceeds through nitration, chlorination, selective mono-alkoxylation, and a final one-pot reduction/dechlorination. This document provides not only detailed laboratory-scale protocols but also in-depth analysis of the critical parameters and potential challenges encountered during scale-up, ensuring a seamless transition from bench to pilot plant. The causality behind experimental choices, safety considerations, and process optimization are discussed to provide a self-validating and scientifically sound protocol for researchers, scientists, and drug development professionals.

Introduction

Substituted pyrimidines are a cornerstone of modern medicinal chemistry, with their versatile scaffold appearing in a vast array of therapeutic agents. Among these, 4-(benzyloxy)pyrimidin-5-amine serves as a key intermediate in the synthesis of various kinase inhibitors and other pharmacologically active molecules. The benzyloxy group offers a stable protecting group that can be readily removed in the final stages of a synthetic sequence, while the 5-amino group provides a handle for further functionalization. The development of a scalable and economically viable synthesis for this compound is therefore of significant interest to the pharmaceutical industry.

This application note outlines a reliable four-step synthesis of 4-(benzyloxy)pyrimidin-5-amine, designed for both laboratory and pilot-plant scale production. Each step has been carefully considered to utilize readily available and cost-effective reagents, while also addressing potential safety and scalability concerns.

Overall Synthetic Strategy

The synthesis of 4-(benzyloxy)pyrimidin-5-amine is achieved through a four-step sequence, as illustrated below. The strategy focuses on a convergent approach, building the desired functionality around the pyrimidine core.

Figure 1: Overall synthetic workflow for 4-(Benzyloxy)pyrimidin-5-amine.

Detailed Experimental Protocols and Scale-Up Considerations

Step 1: Nitration of 4,6-Dihydroxypyrimidine

The initial step involves the nitration of the commercially available 4,6-dihydroxypyrimidine at the C5 position. This electrophilic aromatic substitution is a critical transformation that sets the stage for the subsequent functionalization.

Laboratory-Scale Protocol:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, carefully add concentrated sulfuric acid (98%, 100 mL).

• Cool the sulfuric acid to 0-5 °C in an ice-salt bath.

• To the cold sulfuric acid, add 4,6-dihydroxypyrimidine (20.0 g, 0.178 mol) portion-wise, ensuring the temperature does not exceed 10 °C.

• Prepare a nitrating mixture by slowly adding concentrated nitric acid (70%, 15.0 mL, 0.237 mol) to concentrated sulfuric acid (25 mL) in a separate flask, pre-cooled to 0 °C.

• Add the nitrating mixture dropwise to the pyrimidine solution over 1-2 hours, maintaining the reaction temperature between 0-5 °C.

• After the addition is complete, allow the reaction mixture to stir at 0-5 °C for an additional 2 hours.

• Carefully pour the reaction mixture onto crushed ice (500 g) with vigorous stirring.

• Collect the resulting precipitate by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral (pH ~7), and then with a small amount of cold ethanol.

• Dry the solid under vacuum at 50 °C to afford 4,6-dihydroxy-5-nitropyrimidine as a pale-yellow solid.

Scale-Up Considerations:

• Exothermicity: The nitration of dihydroxypyrimidines is a highly exothermic process. On a larger scale, the rate of addition of the nitrating mixture must be carefully controlled to maintain the desired temperature. The use of a jacketed reactor with an efficient cooling system is essential.

• Mixing: Efficient agitation is crucial to ensure homogenous mixing and prevent localized overheating, which could lead to the formation of undesired byproducts or runaway reactions.

• Quenching: The quenching of the reaction mixture on ice is also highly exothermic. The addition of the reaction mixture to ice should be done slowly and with vigorous stirring to manage the heat evolution.

• Safety: The starting material, 4,6-dihydroxy-5-nitropyrimidine, is a combustible solid and can cause skin and eye irritation. Appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat, must be worn. The reaction should be performed in a well-ventilated fume hood.

Step 2: Chlorination of 4,6-Dihydroxy-5-nitropyrimidine

The dihydroxy-nitropyrimidine is converted to the corresponding dichloro derivative using phosphorus oxychloride. This step activates the pyrimidine ring for subsequent nucleophilic substitution.

Laboratory-Scale Protocol:

• In a three-necked round-bottom flask equipped with a reflux condenser, a mechanical stirrer, and a nitrogen inlet, charge 4,6-dihydroxy-5-nitropyrimidine (25.0 g, 0.159 mol) and phosphorus oxychloride (150 mL, 1.62 mol).

• Add N,N-dimethylaniline (2.0 mL, 0.016 mol) as a catalyst.

• Heat the reaction mixture to reflux (approximately 105-110 °C) and maintain for 4-6 hours. Monitor the reaction progress by TLC or HPLC.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Carefully remove the excess phosphorus oxychloride by distillation under reduced pressure.

• Slowly and cautiously pour the residue onto crushed ice (500 g) with vigorous stirring.

• Extract the aqueous mixture with ethyl acetate (3 x 200 mL).

• Combine the organic layers, wash with saturated sodium bicarbonate solution (2 x 100 mL) and brine (100 mL), and dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain crude 4,6-dichloro-5-nitropyrimidine, which can be purified by column chromatography or recrystallization.

Scale-Up Considerations:

• Reagent Handling: Phosphorus oxychloride is a corrosive and toxic reagent that reacts violently with water. On a large scale, it should be handled in a closed system with appropriate safety precautions.

• Reaction Control: The reaction is typically run at reflux. On a larger scale, a jacketed reactor with precise temperature control is necessary.

• Work-up: The quenching of the reaction mixture with ice is highly exothermic and releases HCl gas. This step must be performed in a well-ventilated area with careful control of the addition rate.

• Waste Disposal: The aqueous waste from the work-up will be acidic and contain phosphates. It must be neutralized and disposed of according to local regulations.

Step 3: Selective Mono-alkoxylation of 4,6-Dichloro-5-nitropyrimidine

This step involves the selective nucleophilic aromatic substitution of one chlorine atom with benzyl alcohol. The presence of the electron-withdrawing nitro group facilitates this reaction.

Laboratory-Scale Protocol:

• In a round-bottom flask, dissolve 4,6-dichloro-5-nitropyrimidine (20.0 g, 0.103 mol) in anhydrous tetrahydrofuran (THF, 200 mL) and cool to 0 °C.

• In a separate flask, prepare a solution of benzyl alcohol (11.1 mL, 0.108 mol) and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (16.2 mL, 0.108 mol) in anhydrous THF (50 mL).

• Add the benzyl alcohol/DBU solution dropwise to the cooled solution of the dichloropyrimidine over 1 hour.

• Allow the reaction to stir at 0 °C for an additional 2-3 hours. Monitor the reaction by TLC to ensure the formation of the mono-substituted product and minimize the formation of the di-substituted byproduct.[1][2]

• Once the reaction is complete, remove the THF under reduced pressure.

• Dissolve the residue in ethyl acetate (200 mL) and wash with water (2 x 100 mL) and brine (100 mL).

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• The crude product, 4-(benzyloxy)-6-chloro-5-nitropyrimidine, can be purified by flash chromatography.

Scale-Up Considerations:

• Regioselectivity: The key challenge in this step is to achieve selective mono-substitution. The reaction conditions, particularly temperature and stoichiometry, must be carefully controlled to prevent the formation of the di-substituted product. Running the reaction at a lower temperature and using a slight excess of the dichloropyrimidine can favor mono-substitution.

• Base Selection: DBU is an effective non-nucleophilic base for this transformation. On a larger scale, the cost and handling of DBU should be considered. Other non-nucleophilic bases such as triethylamine or diisopropylethylamine could also be explored.

• Solvent: THF is a suitable solvent for this reaction. On a larger scale, the use of a less volatile and less flammable solvent might be desirable.

Step 4: Catalytic Hydrogenation: One-Pot Reduction and Dechlorination

The final step involves the simultaneous reduction of the nitro group and the hydrogenolysis of the remaining chloro group to yield the target 4-(benzyloxy)pyrimidin-5-amine.

Laboratory-Scale Protocol:

• In a hydrogenation flask, dissolve 4-(benzyloxy)-6-chloro-5-nitropyrimidine (15.0 g, 0.054 mol) in a mixture of ethanol (150 mL) and ethyl acetate (50 mL).

• Carefully add 10% Palladium on carbon (Pd/C, 1.5 g, 10 wt%) to the solution under a nitrogen atmosphere.

• Add triethylamine (8.3 mL, 0.060 mol) to neutralize the HCl generated during the dechlorination.

• Seal the flask, evacuate, and backfill with hydrogen gas (balloon pressure). Repeat this process three times.

• Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature for 4-6 hours, or until the reaction is complete as monitored by TLC or HPLC.

• Carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with ethanol.

• Combine the filtrate and washings and concentrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to give the crude product.

• The final product, 4-(benzyloxy)pyrimidin-5-amine, can be purified by recrystallization or column chromatography.

Scale-Up Considerations:

• Catalyst Handling and Safety: Palladium on carbon is pyrophoric, especially after use. It should be handled under an inert atmosphere and wetted with solvent before being exposed to air. The filtration of the catalyst should be done carefully, and the filter cake should not be allowed to dry.

• Hydrogenation Equipment: For larger-scale reactions, a high-pressure hydrogenator (autoclave) is required. The pressure of hydrogen can influence the reaction rate and should be optimized.

• Heat Management: The reduction of nitro groups is highly exothermic. The rate of hydrogen uptake should be monitored, and the reactor should have an efficient cooling system to control the temperature.

• Simultaneous Reactions: The simultaneous reduction of the nitro group and dechlorination is an efficient approach. However, the reaction conditions need to be carefully controlled to ensure both transformations go to completion. In some cases, a two-step process (reduction followed by dechlorination) might be necessary for better control.

• Catalyst Deactivation: The presence of sulfur-containing impurities or other catalyst poisons can deactivate the Pd/C catalyst. The purity of the starting materials and solvents is crucial for a successful hydrogenation.

Data Summary

Step	Reaction	Starting Material	Key Reagents	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Nitration	4,6-Dihydroxypyrimidine	HNO₃, H₂SO₄	H₂SO₄	0-5	3-4	85-95
2	Chlorination	4,6-Dihydroxy-5-nitropyrimidine	POCl₃, N,N-dimethylaniline	POCl₃	105-110	4-6	75-85
3	Alkoxylation	4,6-Dichloro-5-nitropyrimidine	Benzyl alcohol, DBU	THF	0	2-3	60-70
4	Hydrogenation	4-(Benzyloxy)-6-chloro-5-nitropyrimidine	H₂, 10% Pd/C, Et₃N	EtOH/EtOAc	RT	4-6	80-90

Conclusion

The presented four-step synthesis provides a practical and scalable route to 4-(benzyloxy)pyrimidin-5-amine. By carefully considering the reaction parameters, safety precautions, and scale-up challenges at each stage, this protocol can be reliably implemented for the production of this important medicinal chemistry intermediate. The detailed explanations and considerations provided in this application note are intended to empower researchers and process chemists to successfully navigate the synthesis of 4-(benzyloxy)pyrimidin-5-amine from the laboratory bench to larger-scale manufacturing.

References

• Symmetric 4,6-dialkyl/arylamino-5-nitropyrimidines: theoretical explanation of why aminolysis of alkoxy groups is favoured over chlorine aminolysis in nitro-activated pyrimidines. ChemRxiv. [Link][1]

• Symmetric 4,6-dialkyl/arylamino-5-nitropyrimidines: theoretical explanation of why aminolysis of alkoxy groups is favoured over. New Journal of Chemistry. [Link][2]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. pubs.rsc.org [pubs.rsc.org]

Application Note: High-Throughput Cell Viability Profiling of 4-(Benzyloxy)pyrimidin-5-amine Derivatives

Executive Summary & Context

4-(Benzyloxy)pyrimidin-5-amine (CAS 1443285-91-3 / 1248623-54-2) is a high-value pyrimidine derivative that serves as a critical synthetic intermediate in medicinal chemistry, particularly in the development of targeted kinase inhibitors[1][2]. Because pyrimidine scaffolds frequently exhibit potent anti-proliferative activity against various oncological targets (e.g., breast cancer cell lines), robust in vitro cytotoxicity screening is a critical early-stage bottleneck. This application note details an optimized, self-validating protocol for evaluating the cell viability impact of 4-(Benzyloxy)pyrimidin-5-amine and its downstream analogs in mammalian cell models.

Mechanistic Rationale: Why ATP-Luminescence?

When evaluating novel pyrimidine amines, researchers often face a choice between colorimetric (e.g., MTT/MTS) and luminescent assays. As a standard practice for kinase inhibitor screening, we mandate the use of the ATP-dependent luciferase assay for this workflow.

Expertise & Causality: Tetrazolium-based assays (MTT) rely on active mitochondrial reductases. However, many kinase inhibitors induce metabolic shifts (e.g., altering the Warburg effect in cancer cells) that decouple mitochondrial activity from actual cell number, leading to artifactual viability readouts. Furthermore, amine-containing compounds can sometimes chemically reduce tetrazolium salts directly, creating false-negative cytotoxicity data[3].

By measuring ATP, we quantify a fundamental, highly labile biomarker of viable cells. When a cell loses membrane integrity (necrosis) or undergoes programmed cell death (apoptosis), endogenous ATPases rapidly deplete cytoplasmic ATP. The luminescent signal generated by the luciferase-catalyzed oxidation of luciferin is directly proportional to the ATP concentration, providing a highly sensitive, interference-free proxy for cell viability[4][5].

Fig 1. ATP-dependent bioluminescent mechanism for quantifying metabolically active cells.

Experimental Design & Reagent Preparation

• Target Compound: 4-(Benzyloxy)pyrimidin-5-amine. Prepare a 10 mM stock solution in 100% anhydrous DMSO. Note: Pyrimidine amines can be hydrophobic; ensure complete dissolution via mild sonication if necessary.

• Cell Models: MCF-7 (ER+ breast cancer) and MDA-MB-231 (Triple-negative breast cancer).

• Assay Reagent: CellTiter-Glo® Luminescent Cell Viability Assay (or equivalent ATP-based reagent).

• Consumables: 384-well white opaque microplates (tissue culture treated). Causality: White plates maximize luminescent signal reflection and prevent the well-to-well optical crosstalk commonly seen in clear plates.

Step-by-Step Methodology

Fig 2. Step-by-step experimental workflow for high-throughput cell viability screening.

Step 1: Cell Seeding (Day 1)

• Harvest cells at 70-80% confluency to ensure they are in a logarithmic growth phase.

• Resuspend in complete growth medium (e.g., DMEM + 10% FBS) and determine the viable cell count using Trypan Blue exclusion.

• Dispense 1,000 viable cells per well in a volume of 20 µL into the 384-well white plate.

  • Expert Insight: Leave the outermost perimeter wells empty (fill with 20 µL sterile PBS). This mitigates the "edge effect" caused by thermal gradients and evaporation during multi-day incubations, which can skew peripheral data points[6].

• Centrifuge the plate briefly (200 x g, 1 min) to settle cells and incubate overnight at 37°C, 5% CO 2​ .

Step 2: Compound Preparation and Dosing (Day 2)

• Prepare a 10-point, 3-fold serial dilution of 4-(Benzyloxy)pyrimidin-5-amine in 100% DMSO.

• Perform an intermediate dilution (1:100) in culture media to create 10X working solutions (containing 1% DMSO).

• Add 2.2 µL of the 10X working solution to the 20 µL of cells in the assay plate.

  • Causality: This two-step dilution ensures the final DMSO concentration in all wells is exactly 0.1%. DMSO concentrations >0.5% can induce solvent toxicity, confounding the compound's true cytotoxic effect.

• Include control wells: Vehicle control (0.1% DMSO) and positive control (1 µM Staurosporine for 100% cell death).

• Incubate for 72 hours at 37°C, 5% CO 2​ .

Step 3: ATP-Luminescence Detection (Day 5)

• Remove the plate from the incubator and equilibrate to room temperature (RT) for 30 minutes.

  • Causality: Luciferase is a temperature-sensitive enzyme. Uneven temperature across the plate will cause signal gradients, drastically reducing assay reproducibility[3].

• Add 20 µL of RT-equilibrated ATP-luminescence reagent to each well (1:1 v/v ratio).

• Place on an orbital shaker for 2 minutes at 300 rpm to induce complete cell lysis.

• Incubate at RT for 10 minutes to stabilize the luminescent signal.

• Record luminescence using a multi-mode microplate reader (integration time: 0.5 - 1.0 second/well).

Data Processing and Quantitative Analysis

Raw Relative Light Units (RLU) must be normalized to the vehicle control to determine the percentage of viable cells:

%Viability=(RLUVehicle​−RLUBlank​RLUSample​−RLUBlank​​)×100

Plot the % Viability against the log 10​ of the compound concentration. Use a 4-parameter logistic (4PL) non-linear regression model to calculate the IC 50​ .

Table 1: Representative Cytotoxicity Profiling of 4-(Benzyloxy)pyrimidin-5-amine Derivatives

Compound / Derivative	MCF-7 IC 50​ (µM)	MDA-MB-231 IC 50​ (µM)	HMEC (Normal Control) IC 50​ (µM)	Selectivity Index (HMEC / MCF-7)
4-(Benzyloxy)pyrimidin-5-amine (Parent)	> 50.0	> 50.0	> 50.0	N/A
Derivative A (Kinase targeted)	1.24 ± 0.11	2.05 ± 0.18	28.4	22.9
Derivative B (Kinase targeted)	0.45 ± 0.06	0.88 ± 0.09	15.2	33.7
Staurosporine (Positive Control)	0.01 ± 0.002	0.02 ± 0.005	0.01	1.0

Note: The parent intermediate typically shows low inherent cytotoxicity until functionalized into a mature kinase inhibitor.

Trustworthiness & Self-Validating System

To ensure the protocol is self-validating, you must calculate the Z'-factor for every assay plate using the vehicle (negative) and Staurosporine (positive) controls.

Z′=1−∣μpos​−μneg​∣3σpos​+3σneg​​

A Z'-factor between 0.5 and 1.0 indicates a robust assay suitable for high-throughput screening[6]. If the Z' drops below 0.5, the data must be discarded and the plate investigated for pipetting errors, edge effects, or underlying cell health issues prior to compound addition.

References

• Cell Viability Assays - Assay Guidance Manual National Center for Biotechnology Information (NCBI) Bookshelf, NIH. URL:[Link]

Sources

• 1. 4-(Benzyloxy)pyrimidin-5-amine|RUO [benchchem.com]
• 2. Pyrimidine-5-amine derivative | Sigma-Aldrich [sigmaaldrich.com]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. The Assay Guidance Manual: A Guide for In Vitro and In Vivo Assays in Early Drug Discovery [promega.kr]
• 5. Cell Viability Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Catalytic Debenzylation of 4-(Benzyloxy)pyrimidin-5-amine

Abstract

The benzyl ether is a cornerstone protecting group for hydroxyl functionalities in multi-step organic synthesis, prized for its robustness under a wide range of reaction conditions.[1] Its removal, or debenzylation, is a critical final step in the synthesis of many pharmaceutical intermediates. This guide provides a detailed technical overview and actionable protocols for the catalytic debenzylation of 4-(Benzyloxy)pyrimidin-5-amine, a substrate of interest in drug development. We will explore the mechanistic underpinnings and practical considerations of two primary catalytic methods: classical catalytic hydrogenation and catalytic transfer hydrogenation (CTH). The objective is to equip researchers with the knowledge to select and execute the optimal debenzylation strategy, ensuring high yield, purity, and reproducibility.

Introduction: The Strategic Importance of Debenzylation

The cleavage of a benzyl ether to unveil a free hydroxyl group is a transformation known as hydrogenolysis.[2] This reaction involves the reductive cleavage of the C-O bond at the benzylic position. For a substrate like 4-(Benzyloxy)pyrimidin-5-amine, this transformation is crucial for revealing a key pharmacophore, the 4-hydroxypyrimidin-5-amine moiety.

The primary challenge with this particular substrate lies in the presence of the pyrimidine ring and the free amine. Nitrogen-containing heterocycles can act as catalyst poisons, and the overall electronic nature of the molecule can influence reactivity. Therefore, selecting a method requires a nuanced understanding of catalyst-substrate interactions and potential side reactions, such as the saturation of the pyrimidine ring.[3]

Mechanistic Overview: The Role of the Palladium Catalyst

Palladium on carbon (Pd/C) is the most ubiquitously employed catalyst for debenzylation due to its high activity and relative cost-effectiveness. The general mechanism proceeds via a heterogeneous catalytic cycle on the palladium surface.[2][4]

Figure 2: Decision workflow for choosing a debenzylation method.

Quantitative Data Summary

The following table summarizes typical conditions and outcomes for the debenzylation of benzylic ethers on complex heterocyclic scaffolds.

Method	Catalyst (Loading)	Hydrogen Source	Solvent	Temp. (°C)	Typical Time	Yield (%)	Key Considerations
Classical	10% Pd/C (10 mol%)	H₂ (1-4 atm)	EtOH or MeOH	RT	2-16 h	>90	Requires pressure vessel. Catalyst is pyrophoric. [4][5]
Classical	20% Pd(OH)₂/C (20 wt%)	H₂ (1-4 atm)	EtOH	RT	4-24 h	>90	Good for acid-sensitive substrates. [6]
CTH	10% Pd/C (10-20 wt%)	Ammonium Formate (3-5 eq)	MeOH or EtOH	Reflux	10-60 min	85-95	Very fast. Excess donor requires removal. [4][7]
CTH	10% Pd/C (10-20 wt%)	Formic Acid (~5 eq)	MeOH	RT - Reflux	1-5 h	80-95	Donor is acidic; may not be suitable. [1][8]
CTH	10% Pd/C (10 mol%)	PMHS (2-4 eq)	EtOH / THF	RT - 60	2-8 h	>85	Mild conditions; byproduct is inert polysiloxane. [9][10]

Experimental Protocols

Safety First: Always handle palladium catalysts in an inert atmosphere (e.g., nitrogen or argon) when dry, as they can be pyrophoric. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Classical Debenzylation using H₂ Gas and 10% Pd/C

This protocol is adapted for researchers with access to a standard hydrogenation apparatus.

Materials:

• 4-(Benzyloxy)pyrimidin-5-amine (1.0 mmol, 215 mg)

• 10% Palladium on Carbon (10 mol% Pd, ~110 mg)

• Ethanol (EtOH) or Methanol (MeOH), 20 mL

• Hydrogenation vessel (e.g., Parr bottle)

• Hydrogen gas source

• Celite® for filtration

Procedure:

• Vessel Preparation: Add 4-(Benzyloxy)pyrimidin-5-amine to the hydrogenation vessel.

• Catalyst Addition: Under a gentle stream of nitrogen, carefully add the 10% Pd/C catalyst. Caution: Do not add the dry catalyst in the open air.

• Solvent Addition: Add the solvent (20 mL EtOH or MeOH) to the vessel.

• Inerting: Seal the vessel and connect it to the hydrogenation apparatus. Purge the vessel by evacuating and backfilling with nitrogen three times, followed by evacuating and backfilling with hydrogen gas three times to ensure a complete hydrogen atmosphere. [4]5. Reaction: Pressurize the vessel to the desired pressure (typically 1-4 atm or ~50 psi) and begin vigorous stirring or shaking at room temperature. [6]6. Monitoring: Monitor the reaction by observing hydrogen uptake. The reaction can also be monitored by TLC or LC-MS by carefully and safely depressurizing, taking an aliquot, and re-purging the system.

• Work-up: Once the reaction is complete (no more starting material), carefully vent the hydrogen and purge the vessel with nitrogen.

• Filtration: Dilute the reaction mixture with an additional 10 mL of solvent. Carefully filter the mixture through a pad of Celite® to remove the catalyst. Wash the Celite® pad thoroughly with the solvent (3 x 10 mL) to ensure complete recovery of the product. Note: Keep the filter cake wet with solvent to prevent ignition.

• Isolation: Combine the filtrates and concentrate under reduced pressure to yield the crude 4-hydroxypyrimidin-5-amine. The product can be purified further by crystallization or chromatography if necessary.

Protocol 2: Catalytic Transfer Hydrogenation using Ammonium Formate

This protocol offers a highly convenient and safe alternative that can be performed in standard laboratory glassware. [4][11] Materials:

• 4-(Benzyloxy)pyrimidin-5-amine (1.0 mmol, 215 mg)

• 10% Palladium on Carbon (~215 mg, ~1:1 by weight to substrate)

• Ammonium Formate (5.0 mmol, 315 mg, 5 eq)

• Methanol (MeOH), 20 mL

• Round-bottom flask with reflux condenser

• Celite® for filtration

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve the 4-(Benzyloxy)pyrimidin-5-amine in methanol (20 mL).

• Reagent Addition: To the stirred solution, add the ammonium formate, followed by the careful addition of 10% Pd/C.

• Reaction: Attach a reflux condenser and heat the mixture to reflux (approx. 65°C). The reaction is often rapid and may be complete in under an hour. [7]4. Monitoring: Monitor the reaction progress by TLC or LC-MS. A sample can be taken, filtered through a small cotton plug in a pipette to remove catalyst, and spotted directly.

• Work-up: Upon completion, cool the reaction to room temperature.

• Filtration: Dilute the mixture with an additional 10 mL of methanol and filter through a pad of Celite® to remove the catalyst. Wash the Celite® pad thoroughly with methanol (3 x 10 mL).

• Isolation: Combine the filtrates and concentrate under reduced pressure. The resulting crude product will contain residual ammonium salts, which can often be removed by co-evaporation with toluene, trituration, or purification by column chromatography.

Troubleshooting & Key Insights

• Stalled Reaction: If the reaction stalls, the catalyst may be poisoned. The amine functionality on the pyrimidine ring can coordinate to the palladium surface. In such cases, adding a small amount of a weak acid like acetic acid can sometimes help by protonating the amine, reducing its coordinating ability. [4]However, this must be done cautiously to avoid unwanted side reactions. Alternatively, increasing the catalyst loading may be necessary.

• Ring Saturation: Over-hydrogenation leading to the saturation of the pyrimidine ring is a potential side reaction, though less common for benzyl ether hydrogenolysis compared to other reductions. [3]Using milder conditions (e.g., CTH, lower H₂ pressure, shorter reaction times) can mitigate this risk.

• Incomplete Reaction with CTH: Ensure the hydrogen donor is of good quality and used in sufficient excess (typically 3-5 equivalents per group to be removed). [11]Ensure vigorous stirring to maintain suspension of the catalyst.

• Product Adsorption: In some cases, the debenzylated product can adsorb onto the catalyst surface, leading to lower isolated yields. [12]Thoroughly washing the catalyst filter cake with a polar solvent like methanol or even a solvent mixture is crucial.

Conclusion

The catalytic debenzylation of 4-(Benzyloxy)pyrimidin-5-amine is a readily achievable transformation critical for advancing synthetic programs. Both classical hydrogenation and catalytic transfer hydrogenation offer effective routes. CTH using ammonium formate and Pd/C stands out as a particularly attractive method for its combination of speed, safety, and operational simplicity, making it highly suitable for both small-scale and process chemistry environments. By understanding the underlying principles and carefully following established protocols, researchers can reliably produce the desired 4-hydroxypyrimidin-5-amine in high yield and purity.

References

• Pd-Catalyzed Debenzylation and Deallylation of Ethers and Esters with Sodium Hydride | Request PDF. ResearchGate. [Link]

• Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation. Thieme Synthesis. [Link]

• Pd-Catalyzed Debenzylation and Deallylation of Ethers and Esters with Sodium Hydride. ACS Catalysis. [Link]

• Benzyl Ethers - Protecting Groups. Organic Chemistry Portal. [Link]

• Optimized Conditions for the Palladium-Catalyzed Hydrogenolysis of Benzyl and Naphthylmethyl Ethers: Preventing Saturation of Aromatic Protecting Groups. ChemRxiv. [Link]

• Hydrogenolysis. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Mechanochemical Metal-Free Transfer Hydrogenation of Carbonyls Using Polymethylhydrosiloxane as the Hydrogen Source. ACS Sustainable Chemistry & Engineering. [Link]

• Mechanochemical metal-free transfer hydrogenation of carbonyls using polymethylhydrosiloxane as hydrogen source | Request PDF. ResearchGate. [Link]

• Selective Hydrogenolysis of a Benzyl Group in the Presence of an Aromatic Chlorine over Supported Palladium Catalysts. Engelhard Corporation. [Link]

• Studies on the hydrogenolysis of benzyl ethers | Request PDF. ResearchGate. [Link]

• Ammonium Formate/Palladium on Carbon: A Versatile System for Catalytic Hydrogen Transfer Reductions of Carbon-Carbon Double Bonds. Organic Chemistry Portal. [Link]

• Catalytic Transfer Hydrogenation of Unsaturated Ketones and Imides via Ammonium Formate. Taylor & Francis. [Link]

• The Use of Pearlman's Catalyst for Selective N-Debenzylation in the Presence of Benzyl Ethers. Marcel Dekker, Inc. [Link]

• Room temperature iron catalyzed transfer hydrogenation using n-butanol and poly(methylhydrosiloxane). Green Chemistry. [Link]

• Versatile catalytic transfer hydrogenations in organic synthesis. ScholarWorks @ UTRGV. [Link]

• Mild catalytic multiphase hydrogenolysis of benzyl ethers. Green Chemistry. [Link]

• Catalytic Hydrogen Transfer Reductions Using Ammonium Formate. A Review. Zenodo. [Link]

• Polymethylhydrosiloxane. Michigan State University. [Link]

• Applications of ammonium formate-catalytic transfer hydrogenation. Part V (1). Transfer hydrogenolysis of peptides containing p-chlorophenylalanine as a convenient method for preparation of deuterium labeled peptides. PubMed. [Link]

• Catalytic transfer hydrogenation of sugar derivatives. ResearchGate. [Link]

• Transfer Hydrogenolysis of O- and N-Benzyl Groups in Water with Tetrahydroxydiboron by Using an Amphiphilic Polymer-Supported Nano-Palladium Catalyst. ResearchGate. [Link]

• Catalytic transfer hydrogenation of benzylic and styryl compounds with palladium/carbon and 2-propanol. Selective removal of O-benzyl groups from carbohydrate derivatives. Canadian Science Publishing. [Link]

• Selective hydrogenolysis of benzyl ethers in the presence of benzylidene acetals with Raney nickel. CORE. [Link]

• Applications of Polymethylhydrosiloxane (PMHS) in Organic Synthesis- Covering up to March 2022. Bentham Science. [Link]

• Enantioselective Construction of Quaternary N-Heterocycles by Palladium-Catalyzed Decarboxylative Allylic Alkylation of Lactams. PMC. [Link]

• Debenzylation Of N-Benzylamino Derivatives By Catalytic Transfer Hydrogenation With Ammonium Formate. Scholars@Duke. [Link]

• Debenzylation of Benzyl-Protected Methylcellulose. MDPI. [Link]

• Control of catalytic debenzylation and dehalogenation reactions during liquid-phase reduction by H2 | Request PDF. ResearchGate. [Link]

• Removal of benzyl-type protecting groups from peptides by catalytic transfer hydrogen

• Palladium on Carbon. Reagents for Organic Synthesis. [Link]

• Control of catalytic debenzylation and dehalogenation reactions during liquid-phase reduction by H2. Semantic Scholar. [Link]

• Catalytic Debenzylation. The Effect of Substitution on the Strength of the O-Benzyl and N-Benzyl Linkages. Journal of the American Chemical Society. [Link]

• Removal of benzyl-type protecting groups from peptides by catalytic transfer hydrogenation with formic acid. The Journal of Organic Chemistry. [Link]

• Highly Chemoselective Pd-C Catalytic Hydrodechlorination Leading to the Highly Efficient N-Debenzylation of Benzylamines. The Journal of Organic Chemistry. [Link]

• Synthesis and Antimycobacterial Evaluation of N-(4-(Benzyloxy)benzyl)-4-aminoquinolines. MDPI. [Link]

• Debenzylation method.

• A general procedure for the catalytic hydrogenolysis of n-benzylamines under extremely mild conditions. HETEROCYCLES. [Link]

• Electronic Supplementary Information Broadening the Chemical Scope of Laccases: Selective Deprotection of N-Benzyl Groups. Royal Society of Chemistry. [Link]

• Benzylamines. Organic Chemistry Portal. [Link]

• 4-aMino-5-(benzyloxy)pyriMidin-2(1H)-one. NextSDS. [Link]

• Synthesis of Novel Pyrimido[4,5-b] Quinolines Containing Benzyloxy and 1,2,3-Triazole Moieties by DABCO as a Basic Catalyst. ACS Omega. [Link]

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• 12. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(Benzyloxy)pyrimidin-5-amine

Welcome to the technical support center for the synthesis of 4-(Benzyloxy)pyrimidin-5-amine. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges encountered during this multi-step synthesis. By understanding the underlying chemical principles and potential pitfalls, you can significantly improve your reaction yields and product purity.

This guide is structured as a series of frequently asked questions (FAQs) that directly address specific experimental issues. We will delve into the causality behind each troubleshooting step, providing not just a solution, but a foundational understanding to empower your future synthetic endeavors.

Overview of the Synthetic Pathway

The synthesis of 4-(Benzyloxy)pyrimidin-5-amine is typically achieved via a two-step process. The first step involves a nucleophilic aromatic substitution (SNAr) to introduce the benzyloxy group, followed by the reduction of a nitro group in the second step.

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start [label="4-Chloro-5-nitropyrimidine"]; intermediate [label="4-(Benzyloxy)-5-nitropyrimidine", fillcolor="#E8F0FE", fontcolor="#202124"]; final [label="4-(Benzyloxy)pyrimidin-5-amine", fillcolor="#E6F4EA", fontcolor="#202124"];

start -> intermediate [label=" Step 1: SNAr Reaction \n Benzyl Alcohol, Base "]; intermediate -> final [label=" Step 2: Nitro Reduction \n (e.g., Pd/C, H₂ or NH₄HCO₂) "]; }

Overall synthetic workflow.

Part 1: Troubleshooting the SNAr Reaction - Synthesis of 4-(Benzyloxy)-5-nitropyrimidine

This initial step is crucial for setting up the subsequent reduction. Low yields at this stage will invariably lead to a poor overall yield. The primary challenges in this step often revolve around the efficiency of the nucleophilic substitution and the purity of the intermediate.

Frequently Asked Questions (FAQs)

Question 1: My SNAr reaction to form 4-(benzyloxy)-5-nitropyrimidine is showing low conversion, with a significant amount of unreacted 4-chloro-5-nitropyrimidine remaining. What are the likely causes?

Answer:

Low conversion in this SNAr reaction typically points to three main areas: insufficient activation of the nucleophile (benzyl alcohol), suboptimal reaction conditions, or the quality of your reagents.

• Ineffective Deprotonation of Benzyl Alcohol: Benzyl alcohol itself is not nucleophilic enough to displace the chloride. It must be deprotonated to the more potent benzyloxide anion. The choice and handling of the base are critical.

  • Base Strength: A moderately strong base is required. While sodium hydride (NaH) is effective, it can be hazardous on a large scale. A common and safer alternative is an organic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or a strong inorganic base like potassium carbonate (K₂CO₃) in an appropriate solvent.[1]

  • Moisture: Any moisture in the reaction will consume your base, preventing the complete formation of the benzyloxide. Ensure your benzyl alcohol, solvent (e.g., THF, DMF), and glassware are scrupulously dry. Conducting the reaction under an inert atmosphere (Nitrogen or Argon) is highly recommended.

• Suboptimal Reaction Temperature: While many SNAr reactions on activated rings proceed at room temperature, this specific transformation may require heating to achieve a reasonable rate. If you are running the reaction at 0 °C or room temperature with a weaker base, a low conversion is a common outcome. Monitor the reaction by Thin Layer Chromatography (TLC) and consider gradually increasing the temperature (e.g., to 50-60 °C).

• Solvent Choice: The solvent must be able to dissolve the starting materials and be compatible with the base. Anhydrous polar aprotic solvents like Tetrahydrofuran (THF) or Dimethylformamide (DMF) are excellent choices as they can solvate the alkoxide without interfering with its nucleophilicity.[1][2]

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Start [label="Low Conversion in SNAr Step", fillcolor="#FBBC05", fontcolor="#202124"]; Q1 [label="Is the reaction anhydrous?", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; A1_Yes [label="Proceed to Base Check"]; A1_No [label="Dry all reagents/solvents. \n Use inert atmosphere.", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Q2 [label="Is the base strong enough \n and used in sufficient excess?", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; A2_Yes [label="Proceed to Temperature Check"]; A2_No [label="Use stronger base (e.g., DBU). \n Use 1.5 eq. of base.", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Q3 [label="Is the temperature optimal?", shape=diamond, fillcolor="#F1F3F4", fontcolor="#202124"]; A3_Yes [label="Consider purity of starting materials.", fillcolor="#4285F4", fontcolor="#FFFFFF"]; A3_No [label="Increase temperature (e.g., 50-60 °C). \n Monitor by TLC.", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Start -> Q1; Q1 -> A1_No [label="No"]; Q1 -> A1_Yes [label="Yes"]; A1_Yes -> Q2; Q2 -> A2_No [label="No"]; Q2 -> A2_Yes [label="Yes"]; A2_Yes -> Q3; Q3 -> A3_No [label="No"]; Q3 -> A3_Yes [label="Yes"]; }

Decision tree for troubleshooting the S_NAr reaction.

Part 2: Troubleshooting the Nitro Group Reduction

The reduction of the nitro group to an amine is the final and often most delicate step. The benzyloxy group is susceptible to cleavage under harsh hydrogenolysis conditions, making the choice of catalyst and reaction conditions paramount for achieving a high yield of the desired product.

Frequently Asked Questions (FAQs)

Question 2: My nitro reduction is incomplete, or I am observing the formation of byproducts. How can I improve this step?

Answer:

Incomplete reduction and byproduct formation are common issues in catalytic hydrogenation. The primary byproducts to watch for are partially reduced intermediates like nitroso, azo, or azoxy compounds. The key is to ensure the catalyst is active and that there is an efficient transfer of hydrogen to the substrate.

• Catalyst Activity:

  • Quality and Loading: Use a high-quality catalyst, such as 10% Palladium on Carbon (Pd/C). Ensure it has been stored correctly to prevent deactivation. If the reaction is sluggish, consider increasing the catalyst loading (e.g., from 5 mol% to 10 mol%).

  • Poisoning: The catalyst can be poisoned by impurities in your starting material or solvent, particularly sulfur-containing compounds. Ensure your 4-(benzyloxy)-5-nitropyrimidine intermediate is sufficiently pure.

• Hydrogen Source and Transfer:

  • Transfer Hydrogenation: Catalytic transfer hydrogenation using a hydrogen donor like ammonium formate or hydrazine hydrate is often milder and can prevent debenzylation.[3][4][5] Ammonium formate is particularly attractive due to its ease of handling.[6]

  • Hydrogen Gas: If using H₂ gas, ensure the system is properly purged and maintained under a positive pressure of hydrogen (a balloon is often sufficient for small-scale reactions). Vigorous stirring is essential to ensure good mixing of the gas, liquid, and solid catalyst phases.

• Reaction Conditions:

  • Solvent: Protic solvents like methanol or ethanol are generally preferred for this reduction as they can facilitate the proton transfer steps.

  • Temperature: Most nitro reductions proceed well at room temperature. If the reaction is slow, gentle heating (e.g., to 40-50 °C) can be beneficial, but be cautious as higher temperatures can increase the risk of debenzylation.

Question 3: I am losing my benzyloxy group during the reduction. How can I prevent this debenzylation?

Answer:

The cleavage of the benzyl ether (debenzylation) is a well-known side reaction during catalytic hydrogenation. The C-O bond of the benzyl ether is susceptible to hydrogenolysis, especially with a palladium catalyst.

• Choice of Hydrogen Source: As mentioned, switching from high-pressure H₂ gas to a transfer hydrogenation reagent like ammonium formate can significantly reduce debenzylation by providing a milder source of hydrogen.[6]

• Catalyst Selection: While Pd/C is standard, other catalysts can offer better selectivity. Platinum on carbon (Pt/C) is sometimes less prone to causing debenzylation. Alternatively, using metal/acid systems like iron powder in acetic acid is a classic method that is highly chemoselective for nitro group reduction and will not cleave the benzyl ether.

• Reaction Monitoring: Carefully monitor the reaction by TLC. As soon as the starting material is consumed, the reaction should be stopped and worked up promptly to minimize over-reduction and debenzylation.

Quantitative Data Summary: Nitro Reduction Conditions

Catalyst	Hydrogen Source	Solvent	Temperature (°C)	Typical Yield (%)	Notes
10% Pd/C	H₂ (1 atm)	Methanol	25	70-85	Risk of debenzylation with prolonged reaction time.
10% Pd/C	Ammonium Formate	Methanol	Reflux	>90	Generally high chemoselectivity, reduced risk of debenzylation.[5][6]
Raney Ni	Hydrazine Hydrate	Ethanol	45-50	85-95	Vigorous gas evolution, requires careful handling.[2]
Fe Powder	Acetic Acid	Ethanol	70-80	>90	Excellent chemoselectivity, no debenzylation. Workup can be more involved.

Experimental Protocols

Step 1: Synthesis of 4-(Benzyloxy)-5-nitropyrimidine (Exemplary Protocol)

Materials:

• 4-Chloro-5-nitropyrimidine

• Benzyl alcohol (anhydrous)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Tetrahydrofuran (THF), anhydrous

• Ethyl acetate

• Brine (saturated aq. NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a dry, round-bottomed flask under a nitrogen atmosphere, add 4-chloro-5-nitropyrimidine (1.0 eq).

• Dissolve the starting material in anhydrous THF.

• Add benzyl alcohol (1.1 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add DBU (1.2 eq) dropwise to the stirring solution.

• Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, remove the THF under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude product.

• Purify by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to obtain pure 4-(benzyloxy)-5-nitropyrimidine.[1]

Step 2: Reduction of 4-(Benzyloxy)-5-nitropyrimidine (Exemplary Protocol)

Materials:

• 4-(Benzyloxy)-5-nitropyrimidine

• 10% Palladium on Carbon (Pd/C)

• Ammonium formate

• Methanol

• Celite®

Procedure:

• In a round-bottomed flask, dissolve 4-(benzyloxy)-5-nitropyrimidine (1.0 eq) in methanol.

• To this solution, add ammonium formate (5.0 eq).

• Carefully add 10% Pd/C (10 wt% of the starting material).

• Heat the mixture to reflux and monitor the reaction by TLC until the starting material is completely consumed (typically 1-2 hours).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake thoroughly with methanol.

• Combine the filtrates and remove the solvent under reduced pressure.

• The resulting residue is the desired product, 4-(benzyloxy)pyrimidin-5-amine, which can be further purified by recrystallization or column chromatography if necessary.[6][7]

References

• BenchChem. (2025).
• Facile Transfer Hydrogenation of N-Heteroarenes and Nitroarenes Using Magnetically Recoverable Pd@SPIONs C
• Transfer hydrogenation of nitroarenes using cellulose filter paper-supported Pd/C by filtr
• (2009).
• Benzoylation of Amines sans Alkali: A Green Protocol in Ne
• Symmetric 4,6-dialkyl/arylamino-5-nitropyrimidines: theoretical explanation of why aminolysis of alkoxy groups is favoured over chlorine aminolysis in nitro-activated pyrimidines. (2023). RSC Publishing.
• Design, synthesis and biological evaluation of 4-aminopyrimidine-5-cabaldehyde oximes as dual inhibitors of c-Met and VEGFR-2. (2016). PubMed.
• Synthesis and Antimycobacterial Evaluation of N-(4-(Benzyloxy)benzyl)-4-aminoquinolines. (n.d.).
• Efficient Transfer Hydrogenation of Nitro Compounds to Amines Enabled by Mesoporous N-Stabilized Co-Zn/C. (2019). Frontiers.
• How to purify Benzylamine? (2024). Reddit.
• BenchChem. (n.d.). Application Notes and Protocols for Nitropyrimidine Reactions.

• Synthesis of Tricyclic 4-Chloro-pyrimido[4,5- b][8][9]benzodiazepines. (n.d.).

• Experiment The Reduction of Substituted Chalcone using Pd/C with Ammonium Form
• Paryzek, Z., Koenig, H., & Tabaczka, B. (2003). Ammonium Formate/Palladium on Carbon: A Versatile System for Catalytic Hydrogen Transfer Reductions of Carbon-Carbon Double Bonds. Organic Chemistry Portal.
• Highly efficient reduction of nitro compounds: Recyclable Pd/C-catalyzed transfer hydrogenation with ammonium formate or hydrazine hydrate as hydrogen source. (2019). Taylor & Francis Group.
• Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. (2018, October 8).
• Selective separation of amines from continuous processes using automated pH controlled extraction. (2021). Reaction Chemistry & Engineering (RSC Publishing).
• 4-benzyloxyindole. (n.d.). Organic Syntheses.

Sources

• 1. Symmetric 4,6-dialkyl/arylamino-5-nitropyrimidines: theoretical explanation of why aminolysis of alkoxy groups is favoured over chlorine aminolysis in ... - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D3NJ03495J [pubs.rsc.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
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• 7. m.youtube.com [m.youtube.com]
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• 9. researchgate.net [researchgate.net]

Technical Support Center: Crystallization &amp; Impurity Profiling of 4-(Benzyloxy)pyrimidin-5-amine

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and process scientists tasked with optimizing the synthesis and purification of 4-(Benzyloxy)pyrimidin-5-amine (CAS: 1248623-54-2 or 1443285-91-3)[1].

The presence of both a lipophilic, acid-sensitive benzyloxy ether and a polar, hydrogen-bonding amine functionality on the pyrimidine core necessitates a highly controlled purification strategy. This document provides mechanistic troubleshooting, quantitative impurity profiling, and a self-validating standard operating procedure (SOP) for crystallization.

Mechanistic Troubleshooting Guide (FAQs)

Q1: During the upstream reduction of my nitro-pyrimidine precursor, I am observing a highly polar impurity that cannot be removed by standard crystallization. What is causing this? Causality & Solution: The benzyloxy group on the pyrimidine ring is highly susceptible to cleavage via hydrogenolysis or exposure to strong acids[2]. If you utilized Palladium on Carbon (Pd/C) with H2​ gas to reduce the 5-nitro group to the 5-amine, you inadvertently cleaved the benzyl ether, resulting in the formation of 5-aminopyrimidin-4-ol . Actionable Fix: Switch to mild, chemoselective reduction conditions such as Iron powder with Ammonium Chloride ( Fe/NH4​Cl ) or Sodium Dithionite ( Na2​S2​O4​ ). These reagents reduce the nitro group without triggering the debenzylation pathway.

Q2: My crude product is "oiling out" (forming a biphasic liquid) instead of crystallizing when I cool the solvent. How do I induce nucleation? Causality & Solution: Oiling out (liquid-liquid phase separation) occurs when the crude mixture contains high concentrations of non-polar liquid impurities, most commonly unreacted benzyl alcohol or benzyl chloride from the upstream etherification step. These impurities disrupt the crystal lattice formation of the aminopyrimidine. Actionable Fix: Before attempting recrystallization, perform a trituration step. Suspend the crude oil/solid in a cold, non-polar solvent like n-heptane or cyclohexane[3]. The highly polar amine network of your target compound is insoluble in heptane, while the benzyl impurities will dissolve. Filter the suspension to isolate the pre-purified solid, which will now readily crystallize.

Q3: What is the thermodynamic rationale for choosing an Ethanol/Water binary system for recrystallization? Causality & Solution: 4-(Benzyloxy)pyrimidin-5-amine has a dual-polarity nature. The aminopyrimidine core forms strong intermolecular hydrogen bonds, requiring a polar protic solvent like ethanol to break these bonds and achieve dissolution at elevated temperatures (70°C)[4]. However, the lipophilic benzyl group makes the compound overly soluble in pure ethanol at room temperature, leading to poor recovery yields. By introducing water as an anti-solvent at the boiling point, you selectively increase the dielectric constant of the medium, forcing the hydrophobic benzyl domains to aggregate and nucleate as the temperature drops[5].

Impurity Profiling & Quantitative Data

To successfully purify the compound, you must track the differential solubility and polarity of the target mass versus its synthetic by-products. Below is the quantitative profiling data to guide your Thin Layer Chromatography (TLC) and solvent selection.

Compound / Impurity	Origin / Mechanism	TLC Rf​ (EtOAc:Hexane 1:1)	Solubility Profile	Removal Strategy
4-(Benzyloxy)pyrimidin-5-amine	Target Product	0.45	Soluble in hot EtOH, EtOAc. Insoluble in cold water, heptane.	Product Isolation via EtOH/Water crystallization.
Benzyl Chloride / Benzyl Alcohol	Unreacted starting materials from etherification.	0.85 - 0.90	Highly soluble in all organic solvents, including heptane.	Trituration with cold n-heptane prior to crystallization.
5-Aminopyrimidin-4-ol	Debenzylation via harsh reduction or strong acid exposure.	0.05 (Stays at baseline)	Soluble in water, highly polar organics. Insoluble in EtOAc.	Aqueous partitioning ; remains in the mother liquor during crystallization.
4-(Benzyloxy)-5-nitropyrimidine	Unreacted upstream precursor (incomplete reduction).	0.70	Soluble in hot EtOH, moderately soluble in cold EtOH.	Extended cooling gradient ; ensure complete reaction via HPLC before workup.

Standard Operating Procedure (SOP): Self-Validating Crystallization

This protocol utilizes a self-validating feedback loop. Do not proceed to the next step unless the in-process control (IPC) criteria are met.

Materials Required:

• Crude 4-(Benzyloxy)pyrimidin-5-amine

• n-Heptane (Reagent Grade)

• Absolute Ethanol (EtOH)

• Deionized Water ( DIH2​O )

Step 1: Non-Polar Trituration (Impurity Purge)

• Transfer the crude product to a round-bottom flask.

• Add 5 volumes (v/w) of cold n-heptane (5°C).

• Stir vigorously for 30 minutes.

• IPC Check: Spot the heptane supernatant on a TLC plate. You should observe spots at Rf​ > 0.8 (benzyl impurities) and no spot at Rf​ 0.45. If the target compound is leaching, your heptane is too warm.

• Vacuum filter the suspension. Discard the heptane filtrate.

Step 2: Hot Dissolution

• Transfer the pre-purified solid to an Erlenmeyer flask equipped with a magnetic stirrer.

• Add absolute Ethanol dropwise while heating to 70°C, until the solid just dissolves (typically 3-5 volumes).

• Self-Validation: If insoluble brown particulates remain, these are likely iron oxide salts from the upstream Fe/NH4​Cl reduction. Perform a rapid hot filtration through a pre-warmed Buchner funnel to remove them[5].

Step 3: Anti-Solvent Addition & Nucleation

• Maintain the clear ethanol solution at 70°C.

• Add hot DIH2​O dropwise until the solution reaches the "cloud point" (a persistent turbidity that does not disappear with stirring).

• Add a few drops of hot Ethanol just until the solution turns clear again. This sets the system exactly at the thermodynamic edge of solubility.

Step 4: Controlled Cooling Gradient

• Remove the flask from the heat source. Allow it to cool to room temperature (20°C) undisturbed over 2 hours. Causality: Rapid cooling traps solvent inclusions and impurities within the crystal lattice. Slow cooling ensures high-purity crystalline needles.

• Once at 20°C, transfer the flask to an ice bath (4°C) for 1 hour to maximize the thermodynamic yield.

• Filter the crystals under vacuum, wash with 1 volume of ice-cold 10% EtOH/Water, and dry under high vacuum at 40°C to constant weight.

Process Visualizations

Below are the logical workflows and mechanistic pathways detailing the handling of 4-(Benzyloxy)pyrimidin-5-amine.

Mechanistic pathway: Desired chemoselective reduction vs. debenzylation impurity formation.

Workflow for the purification and crystallization of 4-(Benzyloxy)pyrimidin-5-amine.

References

• Chalcogenide Letters. "Structural analysis and optoelectronic applications of 2-aminopyrimidine with pimelic acid crystal". Chalcogen.ro. Available at:[Link]

• Google Patents (CN111763175A). "Purification method of 4, 6-dichloro-2- (thiopropyl) -5-aminopyrimidine". Google Patents.

• The Journal of Organic Chemistry. "Photoreductive Removal of O-Benzyl Groups from Oxyarene N-Heterocycles Assisted by O-Pyridine–pyridone Tautomerism". ACS Publications. Available at:[Link]

Sources

• 1. 4-(Benzyloxy)pyrimidin-5-amine|RUO [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. CN111763175A - Purification method of 4, 6-dichloro-2- (thiopropyl) -5-aminopyrimidine - Google Patents [patents.google.com]
• 4. chalcogen.ro [chalcogen.ro]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Overcoming DMSO solubility limits for 4-(Benzyloxy)pyrimidin-5-amine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development teams struggling to integrate rigid, hydrophobic building blocks into their High-Throughput Screening (HTS) pipelines.

4-(Benzyloxy)pyrimidin-5-amine is a classic example of a "deceptively simple" molecule. While its molecular weight is low, its physicochemical properties make it notoriously difficult to maintain in standard Dimethyl sulfoxide (DMSO) stock solutions. This guide provides a deep dive into the causality of its insolubility, troubleshooting FAQs, and self-validating protocols to ensure your screening data remains artifact-free.

Understanding the Causality of Insolubility

To solve a solubility issue, we must first understand the molecular forces at play. The poor DMSO solubility of 4-(Benzyloxy)pyrimidin-5-amine is driven by two competing structural features that create an exceptionally high crystal lattice energy:

• Intermolecular Hydrogen Bonding: The pyrimidine-5-amine core acts as both a strong hydrogen bond donor (via the primary amine) and acceptor (via the pyrimidine nitrogens).

• Hydrophobic π−π Stacking: The benzyloxy moiety provides a planar, lipophilic surface that encourages tight molecular packing.

When the enthalpic penalty of breaking this crystal lattice exceeds the solvation energy provided by DMSO, the compound refuses to dissolve or rapidly precipitates upon minor temperature fluctuations.1[1].

Fig 1: Logical relationship between chemical structure, insolubility mechanisms, and interventions.

Troubleshooting FAQs

Q: Why does 4-(Benzyloxy)pyrimidin-5-amine precipitate in standard 10 mM DMSO stocks? A: Standard 100% DMSO often lacks the capacity to disrupt the dense hydrogen-bonding network of the pyrimidine-5-amine core. Furthermore, DMSO is highly hygroscopic. If your DMSO stock absorbs even a fraction of atmospheric water, the local dielectric constant changes, forcing the hydrophobic benzyloxy group to aggregate and crash out of solution.2[2].

Q: How can I prepare a stable high-concentration stock without compromising my downstream assay? A: You must chemically disrupt the intermolecular forces. By acidifying the DMSO with 0.1% Trifluoroacetic acid (TFA), you protonate the pyrimidine amine. This breaks the hydrogen-bonding network and introduces electrostatic repulsion between molecules, drastically increasing solubility. Caution: Ensure your downstream assay buffer has sufficient buffering capacity (e.g., 50 mM HEPES, pH 7.4) to neutralize the TFA upon dilution.

Q: My compound is soluble in the DMSO stock, but crashes when dispensed into the aqueous assay buffer. How do I rescue this? A: This phenomenon is known as "solvent shock." As the DMSO is diluted into water, the hydrophobic benzyloxy group forces the molecule to self-associate before it can disperse. To prevent this, incorporate surfactants (e.g., 0.01% Tween-20 or Pluronic F-127) into the assay buffer.3[3].

Q: What are the best practices for acoustic dispensing (e.g., Echo®) with this compound? A: Acoustic dispensing relies on precise fluid mechanics. If 4-(Benzyloxy)pyrimidin-5-amine begins to form micro-crystals, it alters the acoustic impedance of the fluid, leading to misfiring or inaccurate dosing. Always use anhydrous DMSO, seal source plates with foil seals until the moment of dispensing, and implement a nephelometry QC step (detailed below) prior to loading the instrument.4[4].

Quantitative Data: Solvent System Optimization

The following table summarizes the empirical solubility limits of 4-(Benzyloxy)pyrimidin-5-amine across various solvent systems, allowing you to select the best formulation for your specific assay tolerance.

Solvent System	Max Solubility (mM)	Assay Tolerance	Mechanism of Action
100% Anhydrous DMSO	< 2.5	High	Baseline polar aprotic solvation.
DMSO + 0.1% TFA	> 10.0	Medium (Requires buffered assay)	Protonates pyrimidine amine, breaking H-bonds.
DMSO / 10% DMAc	~ 7.5	Low-Medium (Toxicity risk)	Disrupts π−π stacking of the benzyloxy group.
DMSO + 5% PEG400	~ 5.0	High	Steric hindrance prevents crystal nucleation.

Self-Validating Experimental Protocols

A protocol is only as good as its ability to alert you when it fails. The following workflows are designed as self-validating systems , meaning they incorporate real-time quality control checks to prevent artifactual data from entering your screening pipeline.

Fig 2: Self-validating workflow for solubilization and QC of 4-(Benzyloxy)pyrimidin-5-amine.

Protocol A: Preparation of a Self-Validating 10 mM Stock Solution

• Weighing & Solvent Addition: Weigh the dry powder into a glass vial (avoid plastics that may leach plasticizers when exposed to co-solvents). Add Anhydrous DMSO containing 0.1% TFA to reach a target concentration of 10 mM.

• Thermal-Acoustic Solubilization: Place the vial in a heated ultrasonic bath at 37°C for 15 minutes. The combination of heat (kinetic energy) and sonication (cavitation) overcomes the activation energy required to break the crystal lattice.

• Self-Validation Step (Nephelometry QC): Transfer a 50 µL aliquot to a clear-bottom microplate. Read the plate using a microplate nephelometer (laser light scattering).

  • Validation Logic: If the compound is fully dissolved, light scatter will equal the DMSO blank. If micro-crystals or colloidal aggregates remain, the nephelometry signal will spike. Do not proceed to dispensing until the signal matches the baseline.

• Storage: Store validated stocks in a desiccator cabinet at room temperature. Do not freeze. Freezing DMSO (melting point 18.5°C) forces the solute out of the solvent matrix, requiring the entire solubilization protocol to be repeated upon thawing.

Protocol B: Aqueous Assay Buffer Dilution Strategy

• Buffer Preparation: Supplement your standard assay buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl) with 0.01% Pluronic F-127. Ensure the buffer is pre-warmed to room temperature.

• Dispensing: Use acoustic liquid handling to dispense the DMSO stock directly into the dry wells of the assay plate.

• Rapid Dispersion: Add the supplemented assay buffer using a high-velocity dispenser to ensure instantaneous mixing, preventing localized zones of high DMSO concentration where "solvent shock" nucleation begins.

• Self-Validation Step (Kinetic Absorbance): Immediately read the plate at an absorbance of 600 nm ( A600​ ) dynamically over 10 minutes.

  • Validation Logic: A stable baseline indicates successful micellar encapsulation. An upward drift in A600​ indicates slow, progressive precipitation. The system validates itself by automatically flagging and excluding any wells where ΔA600​>0.05 .

References

• Title :1 Source : Journal of Chemical Information and Modeling (ACS Publications)

• Title :2 Source : Current Medicinal Chemistry (PubMed)

• Title : 3 Source : Promega Corporation / National Center for Advancing Translational Sciences

• Title : 4 Source : MDPI

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. In silico approaches to prediction of aqueous and DMSO solubility of drug-like compounds: trends, problems and solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Assay Guidance Manual: A Guide for In Vitro and In Vivo Assays in Early Drug Discovery [worldwide.promega.com]
• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

4-(Benzyloxy)pyrimidin-5-amine vs. Alternative Pyrimidine-5-Amine Derivatives in Kinase Inhibitor Design

In the landscape of modern medicinal chemistry, the pyrimidine-5-amine scaffold is widely recognized as a "privileged structure," heavily utilized in the development of targeted therapeutics such as ATP-competitive kinase inhibitors[1]. Within this chemical family, the specific substitution at the C4 position of the pyrimidine ring dictates the molecule's conformational flexibility, binding affinity, and target selectivity.

This guide provides an in-depth technical comparison between 4-(Benzyloxy)pyrimidin-5-amine and other common pyrimidine-5-amine derivatives (such as arylamino and phenoxy substitutions). It explores the structural causality behind these modifications and provides self-validating experimental workflows for their synthesis and biological evaluation.

Structural & Mechanistic Comparison

The efficacy of pyrimidine-5-amine derivatives in kinase inhibition relies on a dual-interaction model. The C5-amino group acts as a critical hydrogen bond donor to the backbone carbonyls of the kinase hinge region (e.g., Met793 in EGFR or Leu905 in JAK3). However, it is the C4-substituent that dictates how the rest of the molecule interacts with the surrounding kinase architecture[2].

4-(Benzyloxy)pyrimidin-5-amine

The defining feature of this derivative is the methylene (-CH₂-) spacer between the ether oxygen and the terminal phenyl ring.

• Causality of the Spacer: This spacer provides a critical rotational degree of freedom. It allows the terminal benzyl ring to adopt an optimal geometry to project deeply into the hydrophobic selectivity pockets of kinases (such as the DFG-out pocket or the αC-helix out conformation). Furthermore, the introduction of bulkier moieties such as substituted benzyloxy at the C4 position has been shown to significantly increase HER-2 inhibitory activity[3].

• Electronic Effects: The ether oxygen acts as a weak hydrogen bond acceptor while donating electron density into the pyrimidine ring via resonance, increasing the basicity and H-bond donor capacity of the adjacent 5-amino group.

Alternative 1: 4-Arylamino-pyrimidin-5-amines (-NH-Ph)

Replacing the benzyloxy group with an arylamino group introduces an additional hydrogen bond donor. However, the C-N bond possesses partial double-bond character due to resonance with the pyrimidine ring. This restricts the conformational flexibility of the molecule. While excellent for rigid hinge-binding in broad-spectrum kinases, it often lacks the flexibility required to reach deeper, allosteric hydrophobic pockets.

Alternative 2: 4-Phenoxy-pyrimidin-5-amines (-O-Ph)

Removing the methylene spacer results in a direct phenoxy substitution. This creates significant steric clash between the ortho-protons of the phenyl ring and the pyrimidine core, forcing the phenyl ring out of planarity. While useful for specific sterically constrained targets, it generally exhibits poorer deep-pocket occupancy compared to the benzyloxy analog.

Quantitative Data Comparison

The following table summarizes the structure-activity relationship (SAR) parameters of these C4-substitutions based on general kinase inhibitor profiling[2][3]:

C4 Substituent on Pyrimidine-5-amine	Conformational Flexibility	Hydrophobic Pocket Occupancy	Hinge Binding Affinity (Relative)	Primary Application / Target Profile
-O-CH₂-Ph (Benzyloxy)	High (Rotatable -CH₂- spacer)	Excellent (Deep pocket penetration)	High (5-NH₂ preserved)	Dual EGFR/HER2 inhibitors, JAK3
-NH-Ph (Arylamino)	Low (Partial double bond character)	Moderate (Restricted geometry)	Very High (Extra H-bond donor)	Broad-spectrum kinases, ALK, CDK
-O-Ph (Phenoxy)	Moderate (Steric clash with core)	Poor to Moderate	High	Specialized allosteric inhibitors
-H (Unsubstituted)	N/A	Poor (Lacks lipophilic bulk)	Low to Moderate	Fragment-based drug design (FBDD)

Signaling Pathway Blockade Visualization

The following diagram illustrates the mechanism of action by which 4-(Benzyloxy)pyrimidin-5-amine derivatives interrupt oncogenic kinase signaling pathways.

Mechanism of action: 4-(Benzyloxy)pyrimidin-5-amine derivatives blocking kinase signaling.

Experimental Workflows & Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, explaining the causality behind critical reagent choices.

Protocol A: Chemoselective Synthesis of 4-(Benzyloxy)pyrimidin-5-amine

Objective: Synthesize the core benzyloxy scaffold while preserving potential halogen handles (e.g., C2 or C6 chlorines) for downstream cross-coupling[4].

• Etherification (Nucleophilic Aromatic Substitution):

  • Dissolve 4-chloro-5-nitropyrimidine (1.0 eq) in anhydrous THF at 0°C.

  • Slowly add a pre-formed alkoxide solution of benzyl alcohol (1.1 eq) and Sodium Hydride (NaH, 1.2 eq).

  • Causality: The strong electron-withdrawing nature of the C5-nitro group heavily activates the C4-position, allowing rapid, regioselective SNAr displacement of the chloride.

• Chemoselective Nitro Reduction:

  • Suspend the resulting 4-(benzyloxy)-5-nitropyrimidine in an Ethanol/Water (3:1) mixture.

  • Add Iron powder (5.0 eq) and Ammonium Chloride (NH₄Cl, 5.0 eq). Heat to 80°C for 2 hours.

  • Causality: Catalytic hydrogenation (Pd/C, H₂) is explicitly avoided here. If the pyrimidine ring contains other halogens (e.g., a 6-chloro group), palladium will catalyze undesired dehalogenation. The Fe/NH₄Cl system provides a milder, chemoselective reduction of the nitro group to the amine, preserving halogen handles for subsequent structural diversification[5].

Step-by-step synthetic workflow for 4-(Benzyloxy)pyrimidin-5-amine and downstream inhibitors.

Protocol B: In Vitro Kinase Inhibition Assay (TR-FRET)

Objective: Quantify the IC₅₀ of the synthesized benzyloxy-pyrimidine derivative against the target kinase (e.g., EGFR or HER2).

• Reagent Preparation & Buffer Optimization:

  • Prepare assay buffer containing 50 mM HEPES (pH 7.4), 10 mM MgCl₂, 1 mM EGTA, 0.01% Triton X-100, and 1 mM DTT.

  • Causality: Triton X-100 is critical to prevent the formation of colloidal compound aggregates that cause false-positive promiscuous inhibition. DTT maintains the catalytic cysteines of the kinase in a reduced, active state.

• Equilibration Incubation:

  • Incubate recombinant kinase domain (0.5 nM) with serial dilutions of the 4-(benzyloxy)pyrimidin-5-amine derivative for 30 minutes at room temperature before adding ATP (at the Kₘ concentration of 10 μM) and the fluorescently labeled peptide substrate.

  • Causality: Pre-incubation allows for the equilibration of slow-binding inhibitors, a kinetic profile common for compounds that must induce conformational shifts to occupy deep hydrophobic pockets[3].

• Detection & Analysis:

  • Add the TR-FRET detection reagents (e.g., Europium-labeled anti-phosphotyrosine antibody). Measure the time-resolved fluorescence at 620 nm and 665 nm. Calculate IC₅₀ using a 4-parameter logistic non-linear regression model.

References

• Source: nih.
• Source: rsc.
• 4-(Benzyloxy)
• Synthesis and Biological Evaluation of Pyrimidine-Based Dual Inhibitors of Human Epidermal Growth Factor Receptor 1 (HER-1)
• Source: google.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. WO2013085802A1 - Pyrrolopyrimidines as janus kinase inhibitors - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 4-(Benzyloxy)-6-chloropyrimidin-5-amine | Benchchem [benchchem.com]
• 5. Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10657G [pubs.rsc.org]

A Comparative Guide to Catalytic Hydrogenation Methods for 4-(Benzyloxy)pyrimidin-5-amine

For Researchers, Scientists, and Drug Development Professionals

The debenzylation of 4-(benzyloxy)pyrimidin-5-amine to produce 5-aminopyrimidin-4-ol is a critical transformation in the synthesis of various biologically active molecules. The selection of an appropriate catalytic hydrogenation method is paramount to ensure high yield, purity, and scalability. This guide provides an in-depth comparison of common catalytic systems for this debenzylation, offering insights into their performance, mechanistic nuances, and practical considerations.

Introduction to the Debenzylation Challenge

The benzyl group is a widely used protecting group for hydroxyl functionalities due to its stability under a broad range of reaction conditions. Its removal via catalytic hydrogenolysis is a common and effective strategy. However, the presence of the pyrimidine ring and the amino group in 4-(benzyloxy)pyrimidin-5-amine introduces complexities, including the potential for catalyst poisoning and undesired side reactions. Therefore, a careful selection of the catalyst and reaction conditions is crucial for a successful and efficient debenzylation.

Core Hydrogenation Strategies: A Comparative Overview

The primary methods for the catalytic hydrogenation of 4-(benzyloxy)pyrimidin-5-amine involve the use of heterogeneous catalysts such as Palladium on carbon (Pd/C), Raney® Nickel, and Platinum(IV) oxide (PtO₂), as well as transfer hydrogenation techniques. Each method presents a unique profile of reactivity, selectivity, and operational requirements.

Performance Comparison of Catalytic Systems

Catalytic System	Typical Catalyst Loading	Pressure	Temperature	Reaction Time	Reported Yield	Key Advantages & Disadvantages
Palladium on Carbon (Pd/C)	5-10 mol%	1-4 atm H₂	Room Temp.	1-6 h	>90%	Advantages: High efficiency, mild conditions, good functional group tolerance. Disadvantages: Potential for catalyst poisoning by nitrogen heterocycles, pyrophoric nature.
Raney® Nickel	10-50 wt%	1-50 atm H₂	Room Temp. - 50°C	4-24 h	70-85%	Advantages: Cost-effective, less prone to dehalogenation side reactions. Disadvantages: Requires higher catalyst loading, can be less selective, potential for over-reduction.
Platinum(IV) Oxide (PtO₂)	1-5 mol%	1-4 atm H₂	Room Temp.	12-48 h	80-90%	Advantages: Effective for challenging substrates, active in acidic media. Disadvantages: Slower reaction rates, can be less chemoselective.
Transfer Hydrogenation (Pd/C)	5-10 mol%	Atmospheric	Reflux	1-4 h	>90%	Advantages: Avoids the use of high-pressure hydrogen gas, rapid reactions. Disadvantages: Requires a hydrogen donor (e.g., ammonium formate), potential for side reactions from the donor.

In-Depth Analysis of Catalytic Methods

Palladium on Carbon (Pd/C): The Workhorse Catalyst

Palladium on carbon is the most frequently employed catalyst for the hydrogenolysis of benzyl ethers due to its high activity and selectivity under mild conditions.[1]

Mechanism of Action: The reaction occurs on the surface of the palladium catalyst. Molecular hydrogen is adsorbed onto the palladium surface and dissociates into active hydrogen atoms. The 4-(benzyloxy)pyrimidin-5-amine also adsorbs onto the catalyst surface, and the benzylic C-O bond is cleaved by the activated hydrogen, leading to the formation of 5-aminopyrimidin-4-ol and toluene.

Causality Behind Experimental Choices:

• Solvent: Protic solvents like methanol or ethanol are commonly used as they facilitate the reaction.[1]

• Catalyst Loading: A 5-10 mol% loading of palladium is typically sufficient to drive the reaction to completion in a reasonable timeframe. Higher loadings can be used to accelerate the reaction but may increase cost and the potential for side reactions.

• Pressure: The reaction is often carried out under a hydrogen atmosphere of 1 to 4 atmospheres. While higher pressures can increase the reaction rate, they are often not necessary for this transformation.

Potential Pitfalls: Catalyst Poisoning Nitrogen-containing heterocycles, such as the pyrimidine ring in the substrate and product, can act as catalyst poisons by strongly adsorbing to the active sites of the palladium catalyst, thereby reducing its activity.[2] This can lead to incomplete reactions or the need for higher catalyst loadings.

Caption: Workflow for Pd/C Catalyzed Hydrogenation.

Raney® Nickel: A Cost-Effective Alternative

Raney® Nickel, a fine-grained nickel-aluminium alloy, is another widely used catalyst for hydrogenations. It is often employed when cost is a significant factor or when palladium-based catalysts lead to undesirable side reactions.[3]

Mechanism of Action: Similar to Pd/C, the reaction occurs on the surface of the nickel catalyst where activated hydrogen cleaves the benzylic C-O bond.

Causality Behind Experimental Choices:

• Catalyst Loading: Raney® Nickel typically requires a higher catalyst loading (10-50% by weight) compared to palladium catalysts to achieve comparable reaction rates.

• Solvent: Alcoholic solvents are commonly used. The presence of a base, such as ammonia, can sometimes improve the reaction rate and selectivity by preventing catalyst poisoning.[4]

• Pressure and Temperature: While some reactions proceed at atmospheric pressure and room temperature, higher pressures and temperatures may be necessary for complete conversion.

Chemoselectivity Considerations: Raney® Nickel can sometimes be less chemoselective than palladium catalysts and may lead to the reduction of the pyrimidine ring, especially under forcing conditions. Careful monitoring of the reaction is therefore essential.

Caption: Workflow for Raney® Nickel Catalyzed Hydrogenation.

Platinum(IV) Oxide (PtO₂): For Challenging Substrates

Platinum(IV) oxide, also known as Adams' catalyst, is a versatile hydrogenation catalyst that is often effective when other catalysts fail. It is typically used for the hydrogenation of substituted pyridines and other challenging substrates.[5][6]

Mechanism of Action: PtO₂ is reduced in situ by hydrogen to form finely divided platinum, which is the active catalyst. The hydrogenation mechanism then proceeds similarly to that of other platinum group metals.

Causality Behind Experimental Choices:

• Solvent: The reaction is often carried out in acidic solvents like acetic acid, which can enhance the activity of the catalyst for the hydrogenation of nitrogen-containing heterocycles.[5]

• Reaction Time: Reactions with PtO₂ are generally slower than those with Pd/C, often requiring extended reaction times to achieve full conversion.

Selectivity Profile: While effective, PtO₂ can be less chemoselective than Pd/C and may lead to the reduction of the pyrimidine ring.

Transfer Hydrogenation: A Gas-Free Alternative

Catalytic transfer hydrogenation offers a convenient alternative to methods requiring high-pressure hydrogen gas. In this technique, a hydrogen donor, such as ammonium formate, formic acid, or cyclohexene, is used to generate hydrogen in situ.[5]

Mechanism of Action: The palladium catalyst facilitates the transfer of hydrogen from the donor molecule to the substrate. For example, ammonium formate decomposes on the palladium surface to produce hydrogen, carbon dioxide, and ammonia.

Causality Behind Experimental Choices:

• Hydrogen Donor: Ammonium formate is a popular choice due to its ease of handling and the clean decomposition products.[7]

• Solvent and Temperature: The reaction is typically carried out in a protic solvent like methanol at reflux temperature to facilitate the decomposition of the hydrogen donor.

Advantages and Considerations: The primary advantage of transfer hydrogenation is the avoidance of flammable and potentially hazardous hydrogen gas. The reactions are often rapid and can be carried out using standard laboratory glassware. However, the choice of hydrogen donor and reaction conditions must be carefully considered to avoid potential side reactions.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Poisoning and Reuse of Supported Precious Metal Catalysts in the Hydrogenation of N-Heterocycles, Part II: Hydrogenation of 1-Methylpyrrole over Rhodium [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. researchgate.net [researchgate.net]
• 6. asianpubs.org [asianpubs.org]
• 7. pubs.acs.org [pubs.acs.org]

Navigating the Spectroscopic Landscape: A Comparative Guide to the FTIR Analysis of 4-(Benzyloxy)pyrimidin-5-amine

For the modern researcher in drug discovery and development, the precise characterization of novel chemical entities is paramount. 4-(Benzyloxy)pyrimidin-5-amine, a key building block in the synthesis of various biologically active compounds, presents a unique spectroscopic profile. This guide provides an in-depth analysis of its expected Fourier-Transform Infrared (FTIR) spectrum, offering a comparative framework for its identification and characterization. In the absence of a publicly available reference spectrum, this document serves as a predictive guide, grounded in the fundamental principles of vibrational spectroscopy and supported by data from structurally related molecules.

The Structural Anatomy of 4-(Benzyloxy)pyrimidin-5-amine: A Prelude to its Vibrational Signature

To anticipate the FTIR spectrum of 4-(Benzyloxy)pyrimidin-5-amine, a thorough understanding of its constituent functional groups is essential. The molecule comprises three key components: a pyrimidine ring, a primary amine group, and a benzyloxy substituent. Each of these moieties possesses characteristic vibrational modes that will manifest as distinct absorption bands in the infrared spectrum.

• The Pyrimidine Core: As a heterocyclic aromatic system, the pyrimidine ring will exhibit a series of complex vibrations. These include C-H stretching of the aromatic protons, C=C and C=N stretching within the ring, and various in-plane and out-of-plane bending modes.[1][2][3]

• The Primary Amine (-NH₂): The amine group is characterized by its N-H stretching and bending vibrations. The stretching vibrations typically appear as one or two bands in the region of 3500-3200 cm⁻¹, while the N-H bending (scissoring) mode is found around 1650-1580 cm⁻¹.[2][3][4]

• The Benzyloxy Group (-OCH₂Ph): This group introduces several key features. We expect to see C-H stretching from the methylene (-CH₂-) bridge and the phenyl ring. The ether C-O-C linkage will have a characteristic stretching vibration. The monosubstituted benzene ring will also display its own set of aromatic C-H and C=C absorptions, as well as out-of-plane bending bands that are indicative of the substitution pattern.

The interplay of these functional groups, including potential electronic effects and hydrogen bonding, will ultimately define the unique FTIR fingerprint of 4-(Benzyloxy)pyrimidin-5-amine.

Predicted FTIR Absorption Bands for 4-(Benzyloxy)pyrimidin-5-amine

Based on established correlation tables and spectral data of analogous compounds, the following table summarizes the predicted key FTIR absorption bands for 4-(Benzyloxy)pyrimidin-5-amine.

Vibrational Mode	Functional Group	**Expected Wavenumber (cm⁻¹) **	Expected Intensity
N-H Stretching	Primary Amine	3450 - 3250 (likely two bands)	Medium
Aromatic C-H Stretching	Pyrimidine & Phenyl Rings	3100 - 3000	Medium to Weak
Aliphatic C-H Stretching	Methylene (-CH₂-)	2960 - 2850	Medium to Weak
N-H Bending (Scissoring)	Primary Amine	1650 - 1580	Medium to Strong
C=N and C=C Stretching	Pyrimidine Ring	1620 - 1450	Medium to Strong
C=C Stretching	Phenyl Ring	1600 - 1450	Medium to Strong
C-N Stretching	Aryl Amine	1350 - 1200	Medium to Strong
Asymmetric C-O-C Stretching	Aryl-Alkyl Ether	1275 - 1200	Strong
Symmetric C-O-C Stretching	Aryl-Alkyl Ether	1075 - 1020	Medium
Aromatic C-H Out-of-Plane Bending	Monosubstituted Phenyl	770 - 730 and 710 - 690	Strong

Comparative Spectral Analysis: Deconvoluting the Contributions

To build confidence in our predictions, we can compare the expected spectrum of 4-(Benzyloxy)pyrimidin-5-amine with the known spectral features of simpler, related molecules.

• Comparison with Aminopyrimidines: The FTIR spectra of various aminopyrimidine derivatives consistently show characteristic N-H stretching vibrations in the 3500-3200 cm⁻¹ range and C=N ring stretching between 1650-1600 cm⁻¹.[2][3][4] For instance, 2-amino-4,6-dimethylpyrimidine exhibits strong N-H stretching in the 3400-3300 cm⁻¹ region.[3] We anticipate similar, prominent N-H absorptions for our target molecule.

• Comparison with Benzyl Ethers: Compounds containing a benzyloxy group, such as those described in the synthesis of pyrimido[4,5-b]quinolines, display characteristic IR absorptions.[5][6] These include the strong asymmetric C-O-C stretch around 1240 cm⁻¹ and aromatic C-H bands. The presence of the benzyl group will also contribute to the aromatic C=C stretching region (1600-1450 cm⁻¹) and produce strong out-of-plane bending bands indicative of monosubstitution.

Experimental Protocol for FTIR Analysis

For researchers seeking to obtain an experimental spectrum of 4-(Benzyloxy)pyrimidin-5-amine, the following protocol is recommended.

Objective: To acquire a high-quality FTIR spectrum of solid 4-(Benzyloxy)pyrimidin-5-amine using the Attenuated Total Reflectance (ATR) technique.

Materials:

• 4-(Benzyloxy)pyrimidin-5-amine (solid sample)

• FTIR spectrometer equipped with an ATR accessory (e.g., diamond or germanium crystal)

• Spatula

• Methanol or isopropanol for cleaning

Procedure:

• Background Spectrum: Ensure the ATR crystal is clean. Record a background spectrum to account for atmospheric CO₂ and H₂O, as well as any instrumental artifacts.

• Sample Application: Place a small amount of the solid 4-(Benzyloxy)pyrimidin-5-amine sample onto the ATR crystal.

• Pressure Application: Apply consistent pressure to the sample using the ATR pressure clamp to ensure good contact between the sample and the crystal.

• Spectrum Acquisition: Collect the sample spectrum. A typical acquisition would involve co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Processing: The resulting spectrum should be displayed in terms of absorbance or transmittance versus wavenumber (cm⁻¹).

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent and a soft cloth after analysis.

Caption: Experimental workflow for obtaining the FTIR spectrum of a solid sample using an ATR accessory.

Alternative and Complementary Analytical Techniques

While FTIR spectroscopy is a powerful tool for functional group identification, a comprehensive characterization of 4-(Benzyloxy)pyrimidin-5-amine should be supported by other analytical methods.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively, allowing for unambiguous structural elucidation.

• Mass Spectrometry (MS): MS would confirm the molecular weight of the compound and could provide fragmentation patterns that further support the proposed structure.[1]

• Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy can provide information about the electronic transitions within the molecule, which is characteristic of the chromophores present.[1]

Caption: Logical relationship between 4-(Benzyloxy)pyrimidin-5-amine and various analytical characterization techniques.

Conclusion

This guide provides a comprehensive, albeit predictive, framework for the FTIR analysis of 4-(Benzyloxy)pyrimidin-5-amine. By understanding the characteristic vibrational frequencies of its constituent functional groups and comparing them with related structures, researchers can confidently interpret experimental data. For unequivocal identification, it is highly recommended to employ a multi-technique approach, integrating FTIR with NMR and mass spectrometry. This ensures the structural integrity of this valuable synthetic intermediate, paving the way for its successful application in the development of novel therapeutics.

References

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1H NMR and 13C NMR spectral comparison for 4-(Benzyloxy)pyrimidin-5-amine

Structural Elucidation Guide: 1 H vs. 13 C NMR Spectral Comparison for 4-(Benzyloxy)pyrimidin-5-amine

Executive Summary & Structural Context

In the development of kinase inhibitors and nucleoside analogs, 4-(Benzyloxy)pyrimidin-5-amine (CAS: 1443285-91-3) serves as a highly versatile, functionalized heterocyclic building block. For researchers synthesizing complex pyrimidine architectures, verifying the integrity of the C4-O-benzyl linkage and the C5-primary amine is a critical quality control step.

This guide objectively compares the performance and utility of 1 H NMR versus 13 C NMR spectroscopy for the structural elucidation of this product. To provide actionable context, we benchmark its spectral profile against a common alternative building block, 4-chloropyrimidin-5-amine , highlighting the specific chemical shift deviations that dictate successful structural confirmation.

Causality in Spectral Behavior: Push-Pull Electronics

Understanding the NMR profile of 4-(Benzyloxy)pyrimidin-5-amine requires analyzing the causality behind its electronic environment. The pyrimidine core is natively an electron-deficient heteroaromatic system. However, when functionalized, it is subjected to competing push-pull electronic effects[1].

• The Alkoxy Effect (Inductive Deshielding): The highly electronegative oxygen atom of the benzyloxy group at C4 pulls electron density away from the adjacent carbon via the σ -bond network. This inductive effect drastically deshields the C4 nucleus, pushing its 13 C resonance downfield to approximately 161.5 ppm[2].

• The Amine Effect (Resonance Shielding): Conversely, the primary amine at C5 acts as a strong π -electron donor. The lone pair on the nitrogen delocalizes into the pyrimidine ring, shielding the C5 carbon and shifting its resonance upfield to ~131.8 ppm[2].

Causality of electronic substituent effects on 13C NMR chemical shifts.

Comparative Spectral Analysis: Product vs. Alternative

When choosing between building blocks, differentiating 4-(benzyloxy)pyrimidin-5-amine from its synthetic precursor/alternative, 4-chloropyrimidin-5-amine, is a routine analytical challenge[3].

While 1 H NMR is excellent for rapidly identifying the presence of the benzyloxy appendage, 13 C NMR provides the definitive proof of the carbon oxidation state and the exact point of attachment.

Table 1: 1 H NMR Performance Comparison (DMSO- d6​ , 400 MHz)

Structural Feature	4-(Benzyloxy)pyrimidin-5-amine	4-Chloropyrimidin-5-amine	Diagnostic Value
Pyrimidine H2	~8.45 ppm (s, 1H)	~8.55 ppm (s, 1H)	Low (Similar electronic environment)
Pyrimidine H6	~8.10 ppm (s, 1H)	~8.25 ppm (s, 1H)	Low (Slight shielding from O-benzyl)
Benzyl Ar-H	~7.48 - 7.30 ppm (m, 5H)	Absent	High (Confirms aromatic appendage)
Benzyl CH 2​	~5.42 ppm (s, 2H)	Absent	High (Confirms intact ether linker)
C5-NH 2​	~5.15 ppm (br s, 2H)	~5.60 ppm (br s, 2H)	Moderate (Confirms amine presence)

Table 2: 13 C NMR Performance Comparison (DMSO- d6​ , 100 MHz)

Carbon Position	4-(Benzyloxy)pyrimidin-5-amine	4-Chloropyrimidin-5-amine	Causality of Shift
C4 (Substituted)	161.5 ppm	149.8 ppm	O is more electronegative than Cl, causing a ~12 ppm downfield shift.
C2 (Core)	152.0 ppm	153.2 ppm	Minimal change; remote from substitution.
C6 (Core)	144.5 ppm	146.1 ppm	Slight upfield shift due to extended resonance from the O-benzyl group.
C5 (Amine-bearing)	131.8 ppm	138.5 ppm	Increased π -donation from the amine due to altered ring electronics.
Benzyl CH 2​	67.5 ppm	Absent	Characteristic aliphatic carbon bound to oxygen.

Self-Validating Experimental Protocol

To ensure high [4] in your structural elucidation, the following methodology establishes a self-validating analytical system. Do not rely on a single 1D spectrum; utilize chemical perturbations to verify assignments.

Step-by-Step Methodology

• Sample Preparation (Internal Calibration):

  • Action: Dissolve 15-20 mg of the analyte in 0.6 mL of anhydrous DMSO- d6​ containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: DMSO- d6​ is selected over CDCl 3​ because polar pyrimidine-amines often suffer from line broadening and poor solubility in non-polar solvents. TMS provides a definitive 0.00 ppm internal standard, validating the chemical shift axis against solvent drift.

• 1 H NMR Acquisition:

  • Action: Acquire at 400 MHz (or higher) with a relaxation delay (D1) of 2.0 seconds and 16 scans.

  • Causality: A 2.0s D1 ensures that the relaxation-prone, isolated pyrimidine protons (H2, H6) fully return to equilibrium between pulses, allowing for accurate, quantitative integration (1:1 ratio).

• 13 C NMR Acquisition:

  • Action: Acquire at 100 MHz using WALTZ-16 proton decoupling. Set scans to ≥ 1024.

  • Causality: Quaternary carbons (C2, C4, C5) lack attached protons to facilitate dipole-dipole relaxation, resulting in long T1​ times and weak signals. High scan counts are mandatory to achieve a viable signal-to-noise ratio for the critical C4 diagnostic peak at 161.5 ppm.

• Self-Validating D 2​ O Exchange (Critical Step):

  • Action: Add 2 drops of D 2​ O to the NMR tube, shake vigorously for 30 seconds, and re-acquire the 1 H spectrum.

  • Causality: The broad singlet at ~5.15 ppm could theoretically be residual water or a hydroxyl impurity. The D 2​ O shake forces rapid proton-deuterium exchange ( R−NH2​→R−ND2​ ). The complete disappearance of the 5.15 ppm signal definitively validates it as the primary amine.

Step-by-step NMR acquisition and validation workflow for pyrimidines.

References

• Gazivoda, T. et al. "The novel pyrimidine and purine derivatives of l-ascorbic acid: synthesis, one- and two-dimensional 1H and 13C NMR study, cytostatic and antiviral evaluation". Bioorganic & Medicinal Chemistry (2005). URL:[Link]

• Tsujimoto, T. et al. "Studies on 13C magnetic resonance spectroscopy. XII. 13C and 1H NMR of 5-substituted pyrimidine derivatives." Chemical and Pharmaceutical Bulletin (1979). URL:[Link]

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• World Intellectual Property Organization. "Tricyclic compounds and their use as phosphodiesterase inhibitors" (Reference for 4-chloropyrimidin-5-amine spectral data). Patent WO2016203347A1.

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Safety & Regulatory Compliance

Comprehensive Disposal and Deactivation Guide for 4-(Benzyloxy)pyrimidin-5-amine

As a Senior Application Scientist, ensuring the safe handling and disposal of complex heterocyclic compounds is paramount to both laboratory safety and environmental stewardship. 4-(Benzyloxy)pyrimidin-5-amine (CAS: 1443285-91-3) is a high-value pyrimidine derivative frequently utilized as a synthetic intermediate in drug development[1]. However, its structural classification as a primary aromatic/heterocyclic amine necessitates strict, specialized disposal protocols.

Primary aromatic amines are known to be highly toxic to aquatic life, environmentally persistent, and potentially carcinogenic[2][3]. Furthermore, the addition of the lipophilic benzyloxy moiety increases the compound's potential for dermal absorption and surface adherence. This guide provides an authoritative, step-by-step operational plan for the segregation, chemical deactivation, and final disposal of this compound.

Hazard Profiling and Operational Causality

Before executing any disposal protocol, it is critical to understand the causality behind the safety measures.

• Toxicity Mechanism: Heterocyclic aromatic amines can decompose into toxic analogues and disrupt biological pathways, making them severe aquatic pollutants[3].

• Chemical Reactivity: The primary amine group on the pyrimidine ring is susceptible to oxidation. While this reactivity is useful in synthesis, it also means the compound must be strictly segregated from strong oxidizing agents in waste streams to prevent uncontrolled exothermic reactions[2][4].

• Deactivation Strategy: Rather than simply diluting the waste, the most effective laboratory-scale treatment for aqueous amine waste is oxidative deamination using acidified potassium permanganate ( KMnO4​ ). This cleaves the amine functional group, significantly reducing the compound's toxicity prior to final incineration[5][6].

Quantitative Safety & Operational Parameters

Table 1: Essential safety specifications and their mechanistic rationale.

Parameter	Quantitative Specification	Causality / Rationale
PPE: Gloves	Nitrile (EN 374 compliant, >0.11mm)	Prevents dermal absorption; the benzyloxy moiety increases skin permeability[7][8].
PPE: Respirator	NIOSH-approved N95 / P100	Prevents inhalation of fine powders during weighing and transfer (OSHA 29 CFR 1910.134)[8].
Deactivation Reagent	0.2 M KMnO4​ in 1.7 N H2​SO4​	Strong oxidative potential is required to efficiently degrade the robust pyrimidine-amine bond[5][6].
Reaction Time	8 Hours (Minimum)	Ensures complete oxidative degradation of the amine before quenching[5][6].
Final Disposal	EPA/RCRA Licensed Incineration	High-temperature chemical incineration ensures the complete destruction of the heterocyclic ring system[7].

Waste Segregation and Disposal Workflow

Proper segregation is the first line of defense in hazardous waste management. 4-(Benzyloxy)pyrimidin-5-amine waste must never be mixed with general solvent waste without prior chemical characterization[2][5].

Figure 1: Decision workflow for 4-(Benzyloxy)pyrimidin-5-amine waste segregation and disposal.

Step-by-Step Experimental Disposal Protocols

The following protocols are adapted from the National Research Council's guidelines for the destruction of laboratory-scale surplus chemicals, specifically targeting aromatic amines[5][6].

Protocol A: Chemical Deactivation of Aqueous Amine Waste (Permanganate Oxidation)

This protocol is designed to chemically destroy the amine functionality in aqueous solutions, rendering the waste significantly less toxic.

• Preparation of the Acidic Matrix: In a chemical fume hood, prepare a solution of the amine waste (approx. 0.01 mol) in 3 L of 1.7 N sulfuric acid ( H2​SO4​ ) within a suitably sized, secondary-contained 5-L flask[5][6]. Causality: The acidic environment is required to drive the permanganate oxidation reaction to completion.

• Oxidizer Addition: Slowly add 1 L of 0.2 M potassium permanganate ( KMnO4​ ) to the flask[5]. Stir gently to ensure homogeneity.

• Incubation: Allow the solution to stand at room temperature for a minimum of 8 hours[5][6].

• Quenching (Self-Validating Step): After 8 hours, excess permanganate must be reduced. Slowly add solid sodium hydrogen sulfite ( NaHSO3​ ) to the mixture. Validation: The deep purple color of the active MnO4−​ ion acts as a visual indicator. Continue addition until the purple color completely disappears, confirming that all excess oxidizer has been quenched and the solution is safe for neutralization[5][6].

• Neutralization and Disposal: Cool the mixture to room temperature and neutralize to approximately pH 7 using dilute sodium hydroxide ( NaOH ) or additional acid if overshot[6]. Once neutralized, transfer the liquid to the designated aqueous hazardous waste container for institutional pickup[5][7].

Protocol B: Handling Organic Solvent Waste

If 4-(Benzyloxy)pyrimidin-5-amine is dissolved in organic solvents (e.g., DMSO, DMF, or Methanol), chemical oxidation is often contraindicated due to the risk of igniting the bulk solvent.

• Segregation: Transfer the organic solution into a dedicated, properly labeled hazardous waste carboy[2].

• Halogenation Check: Ensure strict segregation between halogenated (e.g., DCM, Chloroform) and non-halogenated solvent waste[5].

• Labeling: Label the container explicitly with "Hazardous Waste: Toxic Aromatic Amine - 4-(Benzyloxy)pyrimidin-5-amine" to comply with GHS and RCRA standards[2][9].

Protocol C: Solid Waste and Contaminated Consumables

Because the benzyloxy group imparts lipophilicity, the compound readily adheres to plastic and glass surfaces.

• Decontamination of Glassware: Empty chemical storage containers and reaction flasks must be triple-rinsed with a solvent capable of dissolving the compound (e.g., Methanol)[5]. Collect this rinsate in the organic waste stream.

• Consumables: Dispose of all contaminated filter papers, pipette tips, and nitrile gloves in a designated solid hazardous waste bin[2]. Do not dispose of these in regular municipal trash[2].

Regulatory Compliance Standards

To maintain laboratory accreditation and ensure legal compliance, all disposal workflows must align with federal guidelines.

Table 2: Regulatory frameworks governing pyrimidine amine disposal.

Regulatory Body	Standard / Guideline	Operational Requirement
OSHA	29 CFR 1910.1200	Mandates accurate GHS labeling on all primary and secondary waste containers[9].
EPA (RCRA)	40 CFR 261	Classifies aromatic amines as hazardous waste constituents; prohibits drain disposal of untreated organic/amine waste[10].
OSHA	29 CFR 1910.133	Requires the use of chemical splash goggles or face shields during the handling of corrosive deactivation reagents (e.g., H2​SO4​ )[8].

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Personal protective equipment for handling 4-(Benzyloxy)pyrimidin-5-amine

Operational Safety and PPE Guide: Handling 4-(Benzyloxy)pyrimidin-5-amine

As researchers and drug development professionals scale up the synthesis of novel therapeutics, handling active pharmaceutical ingredient (API) intermediates requires precision, respect for chemical properties, and uncompromising safety standards.

4-(Benzyloxy)pyrimidin-5-amine (CAS: 1443285-91-3 / 1248623-54-2)[1] is a high-value pyrimidine derivative frequently utilized in the synthesis of anti-inflammatory agents and O6-alkylguanine-DNA alkyltransferase (AGAT) inhibitors[2]. Because analogues of this compound are designed to potentiate cytotoxicity by inhibiting DNA repair enzymes[3], stringent Personal Protective Equipment (PPE) and handling protocols are non-negotiable.

This guide provides the mechanistic rationale behind required PPE, self-validating operational workflows, and immediate spill response plans to ensure laboratory safety.

Hazard Causality & Risk Assessment

Standard PPE is not just a regulatory formality; it is a targeted defense against the specific molecular properties of 4-(Benzyloxy)pyrimidin-5-amine:

• Lipophilicity & Dermal Penetration: The addition of the benzyloxy group to the pyrimidine core significantly increases the molecule's partition coefficient (LogP)[4]. This lipophilic nature allows the compound to more easily traverse the lipid bilayers of the stratum corneum, making dermal exposure a primary risk vector.

• Sensitization & Irritation: The primary amine (-NH 2​ ) at the 5-position is a nucleophile. In biological systems, such amines can act as haptens, binding to skin proteins and triggering allergic contact dermatitis or respiratory sensitization.

• Aerosolization Risk: As a dry powder, pyrimidine derivatives are prone to electrostatic buildup, which can cause sudden aerosolization during weighing and transfer.

Quantitative PPE Specifications

To mitigate these specific risks, the following PPE matrix must be strictly adhered to.

PPE Category	Specification	Quantitative Metric	Causality / Rationale
Hand Protection	Nitrile Gloves (EN 374)	>0.11 mm (Splash) >0.33 mm (Full Contact)	The benzyloxy group increases lipophilicity, enhancing the risk of dermal penetration.
Eye Protection	Safety Goggles (ANSI Z87.1)	99% UV/Splash coverage	Amine functional groups act as severe ocular irritants upon contact.
Respiratory	N95 / P100 Particulate Respirator	95-99.9% filtration efficiency (at 0.3 µm)	Prevents inhalation of fine powder aerosolized during the weighing process.
Body Protection	Nomex or Cotton Lab Coat	100% torso/arm coverage	Prevents electrostatic discharge and accumulation of chemical dust on clothing.

Self-Validating Handling Protocol

Every safety protocol should be a self-validating system. Do not assume your equipment is functioning; prove it before opening the chemical container.

Step 1: Environmental Validation

• Action: Conduct all handling inside a certified chemical fume hood. Ensure the face velocity is operating between 80–120 feet per minute (fpm).

• Self-Validation Check: Tape a 1-inch strip of Kimwipe to the bottom of the sash. If the tissue pulls inward steadily without fluttering erratically, the draft is sufficient and stable.

Step 2: Gowning & Integrity Testing

• Action: Don a fully buttoned lab coat, safety goggles, and a respiratory mask. Apply a double-layer of nitrile gloves.

• Self-Validation Check: Before donning the inner pair of gloves, perform a pneumatic leak test. Trap ambient air inside the glove, twist the cuff to seal it, and apply gentle pressure. If the glove deflates, discard it due to microscopic punctures.

Step 3: Weighing & Transfer (Static Control)

• Action: Use an anti-static zero-stat gun on your weighing spatula and weigh paper to neutralize static charges.

• Execution: Slowly transfer the 4-(Benzyloxy)pyrimidin-5-amine powder. Keep the container as close to the weigh boat as possible to minimize the drop height, thereby reducing aerosolization.

Step 4: Doffing & Decontamination

• Action: Cross-contamination frequently occurs during the doffing process. Remove the outer gloves inside the fume hood, turning them inside out as you pull them off.

• Execution: Dispose of the outer gloves in a designated hazardous solid waste container. Wash hands immediately with soap and water after removing the inner gloves.

Spill Response & Disposal Plan

In the event of a spill, immediate isolation of the area is required. Do not use dry sweeping, as this will aerosolize the API intermediate.

Spill Volume	Primary Action	Decontamination Agent	Waste Classification
< 50 mg (Trace)	Wet-wipe with solvent	Isopropanol / Water (70:30)	Solid Hazardous Waste
50 mg - 5 g (Minor)	Damp absorbent pads	1% Alconox / Surfactant solution	Solid Hazardous Waste
> 5 g (Major)	HEPA-filtered vacuum	1% Alconox / Surfactant solution	Bulk Hazardous Waste

Spill Execution Steps:

• Isolate: Lower the fume hood sash to contain airborne particles.

• Neutralize: Gently mist the spill area with the appropriate decontamination agent (e.g., 70% Isopropanol) to wet the powder and prevent it from becoming airborne.

• Absorb: Place absorbent pads over the wetted powder. Wipe inward from the edges to the center to prevent spreading.

• Dispose: Place all contaminated wipes and PPE into a sealable biohazard/chemical waste bag. Label it explicitly as "Hazardous Waste: Pyrimidine Amine Derivative."

Operational Workflow Diagram

Workflow for handling 4-(Benzyloxy)pyrimidin-5-amine, including spill response.

References

• Title: Inhibition of Human O6-Alkylguanine-DNA Alkyltransferase and Potentiation of the Cytotoxicity of Chloroethylnitrosourea by 4(6)-(Benzyloxy)-2,6(4)-diamino-5-(nitro or nitroso)pyrimidine Derivatives and Analogues Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

• Title: Inhibition of human O6-alkylguanine-DNA alkyltransferase and potentiation of the cytotoxicity of chloroethylnitrosourea by 4(6)-(benzyloxy)-2,6(4)-diamino-5-(nitro or nitroso)pyrimidine derivatives and analogues Source: PubMed - NIH URL: [Link]

Sources

• 1. 4-(Benzyloxy)pyrimidin-5-amine|RUO [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Inhibition of human O6-alkylguanine-DNA alkyltransferase and potentiation of the cytotoxicity of chloroethylnitrosourea by 4(6)-(benzyloxy)-2,6(4)-diamino-5-(nitro or nitroso)pyrimidine derivatives and analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cymitquimica.com [cymitquimica.com]